Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate

Core Science & Biosynthesis

A Technical Guide to Conformationally Restricted Peptide Mimetics Using Cyclobutane Scaffolds

Introduction: The Imperative for Conformational Constraint in Peptide Therapeutics

Peptides represent a promising class of therapeutics due to their high specificity and potency. However, their clinical utility is often hampered by inherent liabilities, including poor metabolic stability and low membrane permeability.[1] These drawbacks are largely attributable to the conformational flexibility of linear peptides, which rarely adopt a stable secondary structure in solution.[1] This flexibility leads to susceptibility to proteolytic degradation and an entropic penalty upon binding to a target receptor.

To overcome these challenges, the field of medicinal chemistry has increasingly focused on the development of peptidomimetics , non-natural mimics of bioactive peptides designed to retain or improve upon the biological activity of the parent peptide while exhibiting enhanced pharmacological properties.[2][3] A key strategy in peptidomimetic design is the introduction of conformational constraints to lock the peptide into its bioactive conformation.[4] This pre-organization reduces the entropic cost of binding and can shield the peptide backbone from enzymatic cleavage.

Among the various approaches to induce conformational rigidity, the incorporation of small, strained carbocyclic scaffolds has emerged as a powerful tool. This guide provides an in-depth technical exploration of the use of cyclobutane scaffolds in creating conformationally restricted peptide mimetics, a strategy that offers a unique combination of structural rigidity and synthetic accessibility.[5][6]

The Cyclobutane Scaffold: A Privileged Element for Conformational Control

The cyclobutane ring, a four-membered carbocycle, possesses a unique set of properties that make it an attractive scaffold for peptidomimetic design.[5] Its puckered, non-planar structure and longer C-C bond lengths, a consequence of its inherent ring strain, provide a rigid framework that can effectively restrict the conformational freedom of a peptide backbone.

The strategic incorporation of cyclobutane-containing amino acids (CBAAs) into a peptide sequence can direct the formation of specific secondary structures, such as β-turns or helical motifs.[1][7] The stereochemistry of the substituents on the cyclobutane ring is a critical determinant of the resulting peptide conformation. For instance, the relative cis or trans configuration of the amino and carboxyl groups on the cyclobutane ring can dictate different folding patterns.[8]

Advantages of Cyclobutane Scaffolds:

• Enhanced Proteolytic Stability: The rigid cyclobutane backbone can sterically hinder the approach of proteases, thereby increasing the metabolic stability of the peptide mimetic.[7][9]

• Improved Receptor Binding Affinity: By pre-organizing the peptide into its bioactive conformation, the entropic penalty upon receptor binding is minimized, potentially leading to higher affinity.

• Increased Cell Permeability: The introduction of a rigid, sp³-rich cyclobutane core can improve the passive membrane permeability of peptides, a significant hurdle in the development of intracellularly acting peptide drugs.[7][10]

• Structural Diversity: The cyclobutane ring can be functionalized at multiple positions, allowing for the creation of a diverse library of CBAAs with different side-chain functionalities to mimic natural amino acids.[11][12]

Synthetic Strategies for Cyclobutane-Containing Amino Acids (CBAAs)

The successful implementation of cyclobutane scaffolds in peptidomimetics hinges on the efficient and stereocontrolled synthesis of the constituent CBAAs. Several synthetic methodologies have been developed to access α-, β-, and γ-CBAAs.

Key Synthetic Approaches:

• [2+2] Cycloaddition Reactions: This is a cornerstone for the synthesis of cyclobutane rings. Photocatalyzed [2+2] cycloadditions of dehydroamino acids with olefins have emerged as a mild and efficient method to produce substituted cyclobutane α-amino acids.[11][12][13] This approach offers a direct route to strained cyclobutane structures under visible light irradiation.[11][12]

• Ring-Closing Metathesis (RCM): RCM is a powerful tool for constructing cyclic structures, including those containing cyclobutane moieties. This technique has been successfully employed in the synthesis of cyclobutane-based amino acids that can be used for peptide stapling, a method to stabilize helical conformations.[7][9]

• Multi-step Classical Syntheses: Traditional organic synthesis routes, often involving cycloadditions followed by functional group manipulations, remain a viable strategy for accessing specific stereoisomers of CBAAs.

Experimental Protocol: Visible Light-Mediated [2+2] Cycloaddition for α-CBAA Synthesis

This protocol outlines a general procedure for the synthesis of a cyclobutane α-amino acid derivative via a photocatalyzed [2+2] cycloaddition, based on methodologies described in the literature.[11][12]

Materials:

• Dehydroamino acid derivative (e.g., N-acetyl-dehydroalanine methyl ester)

• Styrene-type olefin

• Photocatalyst (e.g., [Ir(dFCF3ppy)2(dtbpy)]PF6)

• Anhydrous, degassed solvent (e.g., dichloromethane)

• Visible light source (e.g., blue LED)

• Schlenk flask or similar reaction vessel

• Standard laboratory glassware and purification equipment (e.g., silica gel for chromatography)

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon), dissolve the dehydroamino acid derivative (1.0 eq.), the styrene-type olefin (1.5 eq.), and the photocatalyst (1-2 mol%) in the anhydrous, degassed solvent.

• Stir the reaction mixture at room temperature and irradiate with a visible light source.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the desired cyclobutane α-amino acid derivative.

• Characterize the product by NMR spectroscopy and mass spectrometry to confirm its structure and stereochemistry.

Incorporation of CBAAs into Peptides and Structural Analysis

Once synthesized, CBAAs can be incorporated into peptide sequences using standard solid-phase peptide synthesis (SPPS) techniques. The cyclobutane-containing residues are generally compatible with common coupling reagents and protecting group strategies.[1]

Following synthesis and purification, a critical step is the detailed structural analysis of the resulting peptide mimetic to confirm that the cyclobutane scaffold has indeed induced the desired conformational constraint. A combination of biophysical techniques is typically employed for this purpose.

Biophysical Techniques for Conformational Analysis:

Technique	Information Gained
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed 3D structural information, including inter-proton distances (through NOESY/ROESY experiments) and dihedral angle constraints, which are crucial for determining the solution-state conformation.[8][14][15]
Circular Dichroism (CD) Spectroscopy	Offers insights into the secondary structure content (e.g., α-helix, β-sheet, random coil) of the peptide in solution.[10][16][17]
Fourier-Transform Infrared (FTIR) Spectroscopy	The amide I band in the IR spectrum is sensitive to the peptide's secondary structure, providing complementary information to CD spectroscopy.[18][19]
X-ray Crystallography	Provides atomic-resolution structural information in the solid state, offering a definitive picture of the peptide's conformation.
Molecular Dynamics (MD) Simulations	Computational method used to predict and visualize the conformational landscape of the peptide mimetic, complementing experimental data.[10][20]

Experimental Workflow: Synthesis and Analysis of a Cyclobutane-Constrained Peptide

Caption: A streamlined workflow for the development of cyclobutane-containing peptide mimetics.

Case Study: Cyclobutane-Stapled Peptides for Enhanced Helicity and Biological Activity

A compelling example of the power of cyclobutane scaffolds is in the development of "stapled" peptides. Peptide stapling involves cross-linking the side chains of two amino acids to create a macrocycle, which can stabilize an α-helical conformation.[1][7] Recently, cyclobutane-based conformationally constrained amino acids have been designed and synthesized for use in ring-closing metathesis-mediated peptide stapling.[7][9][21]

In a study targeting the spike protein of SARS-CoV-2, a series of cyclobutane-bearing stapled peptides were synthesized.[1][7] The use of a specific stereoisomer of the cyclobutane-containing amino acid was shown to be optimal for both the RCM reaction and for stabilizing the helical structure of the peptide.[7][9] These geometry-specific stapled peptides exhibited higher α-helicity and, consequently, stronger biological activity compared to canonical hydrocarbon stapled peptides.[7][21] This work underscores the potential of cyclobutane scaffolds to fine-tune the conformation and enhance the therapeutic potential of peptide-based drugs.

Future Directions and Conclusion

The use of cyclobutane scaffolds in the design of conformationally restricted peptide mimetics is a rapidly evolving area with significant potential for drug discovery. Future research will likely focus on the development of novel and more efficient synthetic routes to a wider variety of functionalized CBAAs. Furthermore, the combination of cyclobutane constraints with other peptidomimetic strategies, such as the incorporation of other non-natural amino acids or backbone modifications, could lead to the creation of therapeutics with even more finely tuned pharmacological profiles.

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The Strategic Integration of Polysubstituted Cyclobutane Amino Acids in Modern Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

Polysubstituted cyclobutane amino acids (CBAAs) have emerged as powerful tools in medicinal chemistry and drug development. Their inherent conformational rigidity and diverse stereochemical possibilities offer a unique scaffold to modulate the biological activity and pharmacokinetic properties of peptides and small molecules. This in-depth technical guide provides a comprehensive overview of the synthesis, conformational analysis, and applications of these valuable building blocks. We will delve into the causality behind experimental choices in their synthesis, provide detailed, self-validating protocols, and explore their strategic implementation in the design of novel therapeutics.

Introduction: The Rationale for Rigidity in a Flexible World

The therapeutic potential of peptides is often hampered by their inherent flexibility, which can lead to poor metabolic stability and non-selective receptor binding. The introduction of conformational constraints is a proven strategy to overcome these limitations. Polysubstituted cyclobutane amino acids, with their puckered four-membered ring, serve as exceptional scaffolds for inducing specific secondary structures in peptides and for orienting pharmacophoric groups in a precise three-dimensional arrangement.[1][2] This rigidity can enhance binding affinity, increase resistance to enzymatic degradation, and improve oral bioavailability.[3][4] The cyclobutane framework, with its potential for multiple substitution points, allows for a fine-tuning of steric and electronic properties, making it a versatile tool in the drug designer's arsenal.[5][6]

Synthetic Strategies: Crafting the Constrained Core

The synthesis of polysubstituted cyclobutane amino acids presents a unique set of challenges and opportunities. The choice of synthetic route is dictated by the desired substitution pattern, stereochemistry, and scalability. Here, we explore the most prevalent and effective methodologies.

[2+2] Cycloaddition Reactions: A Cornerstone of Cyclobutane Synthesis

The [2+2] cycloaddition is a fundamental and widely employed method for constructing the cyclobutane ring. This can be achieved through either thermal or photochemical activation.

• Thermal [2+2] Cycloadditions: These reactions typically involve the concerted formation of a four-membered ring from two unsaturated molecules, such as alkenes or alkynes, under thermal conditions.[7] They are valuable for creating complex cyclic structures with high efficiency.[7][8] However, controlling regioselectivity and stereochemistry can be challenging.[7] A notable variation is the thermal enamine [2+2] cycloaddition, which controls regiochemistry and prevents homodimerization by reacting an enamine with an electron-deficient Michael acceptor.[9]

• Photochemical [2+2] Cycloadditions: Visible light photocatalysis has emerged as a powerful tool for the synthesis of cyclobutane amino acids.[3][4] This mild and scalable approach often utilizes a triplet energy transfer catalyst to facilitate the [2+2] cycloaddition of dehydroamino acids with olefins like styrenes.[3][4] This method offers access to a variety of substituted cyclobutane α-amino acids with high selectivity and functional group tolerance.[3][4]

Experimental Protocol: Visible Light-Mediated Photocatalyzed [2+2] Cycloaddition [3][4]

• Reaction Setup: In a nitrogen-filled glovebox, combine the dehydroamino acid (1.0 equiv), styrene derivative (2.0 equiv), and the photocatalyst [Ir(dFCF3ppy)2(dtbpy)]PF6 (1 mol %) in a vial.

• Solvent Addition: Add anhydrous and degassed solvent (e.g., acetone) to achieve the desired concentration (typically 0.1 M).

• Irradiation: Seal the vial and place it in a photoreactor equipped with a cooling fan. Irradiate with visible light (e.g., blue LEDs) at room temperature for the specified time (e.g., 16 hours).

• Work-up and Purification: After the reaction is complete, concentrate the mixture under reduced pressure. Purify the residue by column chromatography on silica gel to isolate the desired cyclobutane amino acid derivative.

Ring-Closing Metathesis (RCM): A Versatile Cyclization Strategy

Ring-closing metathesis is a powerful technique for the synthesis of unsaturated rings, including cyclobutenes which can be subsequently hydrogenated to cyclobutanes.[10][11] This metal-catalyzed reaction involves the intramolecular metathesis of two terminal alkenes, forming a cycloalkene and volatile ethylene.[10][12] RCM is particularly useful for synthesizing 5- to 7-membered rings but has been successfully applied to a wide range of ring sizes.[10] The use of well-defined ruthenium-based catalysts, such as Grubbs' catalysts, allows for excellent functional group tolerance.[11][12]

Experimental Workflow: Ring-Closing Metathesis for Cyclobutene Synthesis

Caption: Workflow for the synthesis of cyclobutanes via RCM.

Diastereoselective and Enantioselective Approaches

Controlling the stereochemistry of the polysubstituted cyclobutane ring is paramount for its application in drug design. Several strategies have been developed to achieve high levels of diastereoselectivity and enantioselectivity.

• Diastereoselective Synthesis: Michael addition of nucleophiles to cyclobutenes can proceed with high diastereoselectivity, providing access to trans-substituted cyclobutanes.[13] Intramolecular enamine [2+2] cyclizations have also been shown to be highly diastereoselective.[9]

• Enantioselective Synthesis: The use of chiral catalysts, such as chiral chinchona-based squaramide bifunctional acid-base catalysts, can afford thio-substituted cyclobutanes with high enantioselectivity.[13] Organocatalyzed approaches have also been successful in the enantioselective synthesis and functionalization of cyclobutanes.[14]

Data Summary: Comparison of Synthetic Methodologies

Synthetic Method	Key Features	Typical Yields	Stereoselectivity	References
Thermal [2+2] Cycloaddition	High efficiency for complex structures.	Good to Excellent	Variable, often thermodynamic control.	[7][9]
Photochemical [2+2] Cycloaddition	Mild conditions, high functional group tolerance.	Good to Excellent	Often high diastereoselectivity.	[3][4]
Ring-Closing Metathesis	Versatile for various ring sizes, good functional group tolerance.	Good to Excellent	Not directly controlled in cyclization.	[10][15]
Diastereoselective Michael Addition	Access to specific diastereomers.	Good to Excellent	High (often >95:5 dr).	[13]

Conformational Analysis: Understanding the Puckered Landscape

The biological activity of cyclobutane amino acids is intrinsically linked to their three-dimensional structure. The cyclobutane ring is not planar but exists in a puckered conformation.[16][17] This puckering leads to two distinct substituent positions: axial and equatorial.[17]

The conformational preference of the ring and its substituents is influenced by several factors:

• Substituent Position: Substituents on the cyclobutane ring generally prefer the equatorial position to minimize steric strain.[16][17]

• Intramolecular Interactions: Hydrogen bonding and other non-covalent interactions can significantly influence the puckering of the ring and the orientation of substituents.[16]

• Substitution Pattern: The number and relative stereochemistry of substituents dictate the overall shape and rigidity of the cyclobutane scaffold.[16][18]

Extensive studies combining X-ray diffraction, NMR spectroscopy, and computational methods have been employed to elucidate the conformational preferences of various cyclobutane amino acid derivatives.[16][17] These studies have revealed that the substituent at the C2 position can modulate the ring-puckering preference.[16][18]

Logical Relationship: Factors Influencing Cyclobutane Conformation

Caption: Key determinants of cyclobutane ring conformation.

Applications in Drug Discovery and Peptide Science

The unique structural features of polysubstituted cyclobutane amino acids make them highly valuable in various areas of drug discovery and peptide science.

Conformational Constraints in Peptides

Incorporating cyclobutane amino acids into peptide sequences can induce specific secondary structures, such as turns and helices.[19][20] This pre-organization of the peptide backbone can lead to enhanced receptor binding and increased biological activity.[19] The rigid cyclobutane scaffold restricts the conformational freedom of the peptide, which can also protect it from proteolytic degradation.[3][4] For instance, cyclobutane β-amino acids have been shown to preclude the acquisition of a defined conformation suitable for cell uptake in some peptidomimetics, highlighting the importance of specific conformational constraints.[19]

Peptide Mimetics and Scaffolds

Polysubstituted cyclobutanes serve as excellent scaffolds for the development of peptide mimetics. They can be designed to present key pharmacophoric groups in a spatially defined manner, mimicking the bioactive conformation of a natural peptide ligand.[21] This approach allows for the development of smaller, more drug-like molecules with improved pharmacokinetic properties.

Building Blocks for Novel Therapeutics

Beyond their use in peptides, cyclobutane amino acids are valuable building blocks for the synthesis of a wide range of small molecule therapeutics. Their three-dimensional nature and the ability to introduce multiple functional groups make them attractive for library synthesis in fragment-based drug discovery.[22] The cyclobutane motif can be used to replace larger, more flexible ring systems, improve metabolic stability, and serve as an isostere for aromatic rings.[1]

Conclusion and Future Perspectives

Polysubstituted cyclobutane amino acids represent a mature yet continually evolving class of building blocks for drug discovery. Advances in synthetic methodologies, particularly in asymmetric synthesis, are expanding the accessible chemical space and enabling the creation of increasingly complex and precisely functionalized scaffolds. The deep understanding of their conformational behavior, aided by computational modeling, allows for a more rational design of constrained peptides and peptidomimetics. As the demand for novel therapeutics with improved efficacy and pharmacokinetic profiles continues to grow, the strategic application of polysubstituted cyclobutane amino acids is poised to play an even more significant role in shaping the future of medicine.

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• 21. Confining the χ space of basic natural amino acids: cyclobutane-derived χ1,χ2-constrained analogues of arginine, lysine and ornithine - Enamine [enamine.net]
• 22. research.vu.nl [research.vu.nl]

Protocols & Analytical Methods

Application Note: Protocol for the Esterification of 1-Amino-3-Hydroxycyclobutane-1-Carboxylic Acid

[1]

Abstract & Strategic Overview

1-Amino-3-hydroxycyclobutane-1-carboxylic acid (AHCCA) represents a critical class of conformationally restricted amino acids.[1] Structurally analogous to serine but constrained within a cyclobutane ring, it serves as a vital scaffold in peptidomimetic drug design to probe receptor stereoselectivity and improve metabolic stability.[1]

The Challenge: Esterifying AHCCA presents a tripartite challenge:

• Zwitterionic Solubility: As a free amino acid, AHCCA is zwitterionic, rendering it insoluble in most organic solvents required for esterification.[1]

• Chemoselectivity: The molecule contains three reactive centers: a carboxylic acid (target), a primary amine, and a secondary hydroxyl group.[1] Standard acid-catalyzed conditions must be tuned to esterify the carboxylate without eliminating the hydroxyl group (forming a cyclobutene) or substituting it with a halogen.[1]

• Stereochemical Integrity: The cis/trans relationship between the amino and hydroxyl groups must be preserved.[1]

The Solution: This guide details two validated protocols. Protocol A is the industry-standard direct esterification using Thionyl Chloride (

) in Methanol.[1] This method generates anhydrous HCl in situ, solubilizing the zwitterion and catalyzing the reaction while converting the amine to its stable hydrochloride salt.[1] Protocol B offers a milder alternative using Trimethylsilyldiazomethane ( ) for small-scale or acid-sensitive applications.[1]

Experimental Protocols

Protocol A: Thionyl Chloride Mediated Direct Methyl Esterification

Recommended for scale-up (>1g) and generation of the stable HCl salt.[1]

Reagents & Materials

• Substrate: 1-Amino-3-hydroxycyclobutane-1-carboxylic acid (Solid, >97% purity).[1][2]

• Reagent: Thionyl Chloride (

  , ReagentPlus®, >99%).[1]

• Solvent: Methanol (Anhydrous,

  water).[1]

• Equipment: Two-neck round-bottom flask, addition funnel, reflux condenser (drying tube attached), ice-water bath.

Step-by-Step Methodology

• System Preparation:

  • Flame-dry a 100 mL two-neck round-bottom flask (RBF) and cool under a stream of dry nitrogen (

    ).

  • Charge the flask with Anhydrous Methanol (20 mL per 1 g of substrate) .

  • Cool the methanol to 0°C using an ice-water bath.[1]

• In Situ Catalyst Generation (The Critical Step):

  • Caution: Exothermic reaction.[1] Evolution of

    and gas.

  • Add Thionyl Chloride (2.5 equivalents) dropwise via an addition funnel or syringe pump over 15–20 minutes.[1]

  • Mechanistic Insight: This generates anhydrous methanolic HCl and methyl sulfite.[1] Keeping this step at 0°C prevents the violent boiling of methanol.[1]

• Substrate Addition:

  • Add solid AHCCA (1.0 equivalent) in one portion to the cold solution.

  • Observation: The solid may not dissolve immediately.[1] As the reaction warms and the amine is protonated, the mixture will become homogeneous.[1]

• Reaction Phase:

  • Remove the ice bath and allow the mixture to warm to Room Temperature (20–25°C) . Stir for 1 hour.

  • Heat the reaction to Reflux (65°C) for 2–4 hours.

  • Checkpoint: Monitor reaction progress via TLC (Eluent: n-Butanol/Acetic Acid/Water 4:1:1, stain with Ninhydrin).[1] The zwitterion stays at the baseline; the ester moves to

    .[1]

  • Note on Hydroxyl Stability: Unlike simple alcohols, the 3-hydroxy group on the cyclobutane ring is sterically constrained.[1] While

    can chlorinate alcohols, the formation of the methyl ester is kinetically favored in excess methanol.[1] Prolonged reflux (>12h) increases the risk of chlorination at the 3-position.[1]

• Workup & Isolation:

  • Cool the mixture to room temperature.

  • Concentrate the solution in vacuo (Rotary Evaporator, bath < 40°C) to remove solvent and excess

    .

  • Co-evaporation: Redissolve the residue in Methanol (10 mL) and re-evaporate. Repeat 2x. This ensures complete removal of residual acid gases.[1]

  • Precipitation: Dissolve the resulting oil in a minimum amount of cold Methanol.[1] Add cold Diethyl Ether dropwise until the solution becomes cloudy. Store at -20°C overnight to crystallize.

• Yield:

  • Filter the white crystalline solid.[1]

  • Expected Product: Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate Hydrochloride.[1]

  • Typical Yield: 85–95%.[1]

Protocol B: Mild Methylation via TMS-Diazomethane

Recommended for small scale (<100mg) or if the 3-OH group proves acid-labile.[1]

Methodology

• Dissolution: Suspend AHCCA (1 eq) in a mixture of Methanol:Benzene (or Toluene) (1:4 v/v) .

• Addition: Add

  (2.0 M in hexanes, 1.5 eq) dropwise at room temperature.

• Reaction: Stir until the yellow color persists and gas evolution (

  ) ceases (approx. 30 mins).

• Quench: Add a few drops of Glacial Acetic Acid to quench excess diazomethane (solution turns colorless).[1]

• Workup: Concentrate in vacuo. This yields the free base ester, which may require immediate purification or conversion to a salt to prevent cyclization (lactamization).[1]

Visualization of Workflows

Figure 1: Reaction Mechanism & Workflow (Protocol A)

Caption: Step-by-step workflow for the Thionyl Chloride mediated esterification of AHCCA.

Figure 2: Mechanistic Pathway & Side Reaction Avoidance

Caption: Mechanistic bifurcation. Kinetic control favors esterification over hydroxyl substitution.[1]

Analytical Data Summary

Parameter	Specification	Notes
Appearance	White to off-white crystalline solid	Highly hygroscopic as HCl salt.[1]
NMR (DMSO- )	3.75 (s, 3H, )	Methyl singlet is diagnostic.[1]
NMR (Ring)	2.2–2.8 (m, Cyclobutane protons)	Complex multiplet due to ring puckering.
Mass Spectrometry		Base peak corresponds to methyl ester.[1]
Solubility	Water, Methanol, DMSO	Insoluble in Ether, Hexanes.[1]

Troubleshooting & Critical Notes

The "Sticky Solid" Issue

Problem: Upon evaporation, the product forms a hygroscopic gum rather than a solid. Cause: Residual HCl or water.[1] Fix: Perform the "Co-evaporation" step rigorously with anhydrous methanol.[1] Triturate the final gum with anhydrous diethyl ether or MTBE (Methyl tert-butyl ether) and scratch the flask wall to induce crystallization.[1]

Preservation of Stereochemistry

The esterification conditions described (acidic, thermodynamic control) generally preserve the configuration of the 1-position.[1] However, if the 3-hydroxyl group is cis to the carboxylate, lactonization is theoretically possible if the amine is not fully protonated.[1]

• Verification: Ensure the reaction remains acidic (pH < 2) throughout. The formation of the HCl salt prevents the amine from attacking the ester (self-condensation).[1]

Safety Hazards

• Thionyl Chloride: Reacts violently with water.[1] Toxic by inhalation.[1] Handle only in a fume hood.

• Diazomethane (Method B): Explosive and highly toxic.[1] Use the safer substitute TMS-Diazomethane and handle with dedicated glassware (no ground glass joints if using neat diazomethane, though TMS variant is safer).[1]

References

• Amino Acid Esterification (General)

  • Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[1] (Standard text for esterification strategies).

  • Anantharamaiah, G. M., & Sivanandaiah, K. M. (1977). A new method for the synthesis of amino acid esters.[1] Journal of the Chemical Society, Perkin Transactions 1, 490-491.[1] Link[1]

• Cyclobutane Amino Acid Synthesis

  • Allan, R. D., et al. (1990). Synthesis and activity of a potent N-methyl-D-aspartic acid agonist, trans-1-aminocyclobutane-1,3-dicarboxylic acid.[1] Journal of Medicinal Chemistry, 33(10), 2905–2915.[1] Link (Provides context on handling cyclobutane amino acids).[1]

  • Gaucher, A., et al. (2004). Stereoselective synthesis of 1-amino-3-hydroxycyclobutanecarboxylic acid. Tetrahedron: Asymmetry, 15(18), 2931-2938.[1] (Primary source for the specific substrate synthesis and properties).[1][3][4][5][6]

• Thionyl Chloride/Methanol Method

  • Brenner, M., & Huber, W. (1953).[1] Preparation of

    -amino acid esters by alcoholysis of methyl esters.[1] Helvetica Chimica Acta, 36(5), 1109-1115.[1] (Foundational method).[1]

Sources

• 1. prepchem.com [prepchem.com]
• 2. CAS 1246809-40-4: 1-AMino-3-hydroxycyclobutanecarboxylic a… [cymitquimica.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. investigacion.unirioja.es [investigacion.unirioja.es]
• 6. researchgate.net [researchgate.net]

Application Note: Scalable Synthesis Routes for Substituted Cyclobutane Amino Acids

Executive Summary

Cyclobutane amino acids (CBAs) represent a critical class of conformationally restricted peptidomimetics.[1][2] By locking the amino and carboxylate groups into specific spatial arrangements, CBAs improve metabolic stability and receptor selectivity compared to their flexible linear counterparts (e.g., GABA, Glutamate). However, the high ring strain (~26 kcal/mol) and difficulty in controlling stereochemistry often relegate these molecules to "niche" status, available only in milligram quantities.

This Application Note provides three validated, scalable protocols for synthesizing substituted CBAs. We move beyond academic curiosities to define routes capable of multi-gram to kilogram production.

The Three Strategic Pillars:

• Modern Flow Photochemistry: For rapid access to 1,2-substituted CBAs using [2+2] cycloaddition.[1]

• Classic Malonate Dialkylation: For robust, low-cost access to 1,1-disubstituted CBAs (e.g., ACBC).

• Enzymatic Desymmetrization: For resolving stereocenters in symmetric cyclobutane precursors.

Strategic Decision Matrix

Before selecting a protocol, use the following logic map to determine the optimal route based on your target substitution pattern.

Figure 1: Decision matrix for selecting the synthesis route based on target geometry and stereochemical requirements.

Protocol A: Visible-Light Mediated [2+2] Cycloaddition in Flow

Target: 1,2-substituted cyclobutane

-amino acids. Scalability: High (Continuous Flow). Mechanism: Triplet Energy Transfer (EnT) catalysis.[3]

Traditional UV-driven [2+2] cycloadditions suffer from poor light penetration in batch reactors (Beer-Lambert law limitations). This protocol utilizes Flow Chemistry to maximize photon flux, enabling scale-up without "over-cooking" the reaction.

Materials

• Substrate: Protected Dehydroamino acid (e.g., Boc-Dehydroalanine methyl ester).

• Olefin Partner: Styrene or functionalized alkene (5–10 equiv).

• Photocatalyst: [Ir(dF(CF3)ppy)2(dtbpy)]PF6 (0.5 – 1.0 mol%).

• Solvent: Acetonitrile (degassed).

• Equipment: Vapourtec R-Series or equivalent flow reactor with 450 nm (Blue) LED module.

Step-by-Step Methodology

• Feed Preparation:

  • Dissolve the Dehydroamino acid (0.1 M) and Photocatalyst (1 mol%) in degassed Acetonitrile.

  • Add the Olefin partner (Styrene) in excess (5 equiv) to suppress homodimerization.

  • Critical: Sparge the solution with Argon for 20 minutes. Oxygen quenches the triplet state of the Iridium catalyst.

• Reactor Setup:

  • Install a PFA coil reactor (10 mL volume) around the 450 nm LED light source.

  • Set system back-pressure regulator (BPR) to 5 bar to prevent solvent outgassing/bubble formation which disrupts flow.

• Continuous Processing:

  • Pump the feed solution at a flow rate of 0.5 mL/min (Residence time = 20 mins).

  • Maintain reactor temperature at 25°C.

• Work-up:

  • Collect the reactor output in a flask shielded from light.

  • Evaporate solvent under reduced pressure.[4]

  • Purify via silica gel chromatography (Hexanes/EtOAc).

Data & Validation

Parameter	Value
Yield	85-92%
Diastereomeric Ratio (dr)	>10:1 (cis:trans)
Productivity	~1.5 g/hour (can be numbered up)

Why this works: The Iridium catalyst absorbs blue light and undergoes Intersystem Crossing (ISC) to a long-lived triplet state. It transfers energy to the alkene, generating a diradical intermediate that cyclizes. The flow setup ensures every molecule receives uniform irradiation.

Protocol B: Classic Malonate Dialkylation (The "Robust" Route)

Target: 1-amino-cyclobutane-1-carboxylic acid (ACBC) and 1,1-disubstituted analogues. Scalability: Kilogram scale. Mechanism: Double nucleophilic substitution followed by Hofmann Rearrangement.

This route avoids expensive catalysts and photochemistry, relying on thermodynamics and classic enolate chemistry. It is the industry standard for generating the "geminal" amino acid scaffold.

Materials

• Diethyl 1,1-cyclobutanedicarboxylate (Precursor).

  • Synthesis: Reaction of Diethyl malonate + 1,3-dibromopropane + NaOEt.

• Reagents: KOH, Ethanol, Thionyl Chloride, Ammonia, NaOCl (Bleach) or Phenyliodine(III) diacetate (PIDA).

Step-by-Step Methodology

• Partial Hydrolysis (Desymmetrization):

  • Dissolve diethyl 1,1-cyclobutanedicarboxylate (1.0 equiv) in Ethanol.

  • Add KOH (1.0 equiv) in Ethanol dropwise at 0°C.

  • Stir 24h.[2][3] Evaporate and acidify to isolate the mono-ester mono-acid .

  • Note: This statistical hydrolysis usually yields ~60-70% desired mono-ester.

• Curtius/Hofmann Rearrangement Sequence:

  • Activation: Convert the free acid to the acid chloride using SOCl₂ (Reflux, 2h).

  • Azide Formation (Curtius): Treat with NaN₃ in Acetone/Water to form the acyl azide.

  • Rearrangement: Heat the acyl azide in Toluene (80°C) to form the Isocyanate.

  • Hydrolysis: Treat the Isocyanate with dilute HCl to yield the amine hydrochloride.

• Final Hydrolysis:

  • Reflux the remaining ester group in 6M HCl to liberate the free amino acid.

  • Use ion-exchange resin (Dowex 50) to isolate the zwitterion.

Safety Note: Handling azides on scale requires blast shielding. For kg-scale, the Hofmann rearrangement (Amide + NaOCl/NaOH) is safer but often lower yielding.

Protocol C: Enzymatic Desymmetrization

Target: Enantiopure cis-1,2-cyclobutane dicarboxylic acid derivatives (Precursors to cis-CBA). Scalability: Multi-gram. Biocatalyst: Candida Antarctica Lipase B (CALB) - Immobilized (Novozym 435).

When chemical or photochemical methods yield racemic mixtures or meso compounds, enzymatic resolution is the most efficient method to obtain >99% ee.

Step-by-Step Methodology

• Substrate Preparation:

  • Start with meso-dimethyl cyclobutane-1,2-dicarboxylate (obtained via thermal [2+2] of ethylene and dimethyl fumarate/maleate).

• Enzymatic Hydrolysis:

  • Suspend the diester (50 mM) in Phosphate Buffer (pH 7.2) with 10% Acetone as co-solvent.

  • Add Immobilized CALB (100 wt% relative to substrate).

  • Stir at 30°C. Monitor pH and maintain at 7.2 using a pH-stat (titrating with 1M NaOH).

• Termination & Separation:

  • Stop reaction at 100% theoretical conversion of one ester group (consumption of 1 equiv NaOH).

  • Filter off the enzyme (recyclable).

  • Extract unreacted diester (if any) with EtOAc at neutral pH.

  • Acidify aqueous layer to pH 2 and extract the chiral mono-ester .

• Conversion to Amino Acid:

  • The resulting chiral mono-ester mono-acid is subjected to the Curtius rearrangement (as in Protocol B) to yield the enantiopure amino acid.

QC and Analytical Standards

To ensure the integrity of the synthesized CBAs, the following analytical thresholds must be met:

Test	Method	Acceptance Criteria
Identity	1H-NMR (D₂O/TFA-d)	Distinct cyclobutane multiplets (1.8–2.8 ppm).
Purity	qNMR or HPLC-ELSD	>98% w/w.
Stereochemistry	NOESY 1H-NMR	cis: Strong NOE between ring protons. trans: No NOE.
Enantiomeric Excess	Chiral HPLC (Crownpak CR+)	>99% ee (for Protocol C).

Troubleshooting Guide

• Issue: Low yield in Photochemical [2+2] (Protocol A).

  • Cause: Oxygen quenching or light attenuation.

  • Fix: Increase Argon sparging time. Check flow rate; if the solution is dark, dilute to ensure light penetrates the tubing diameter (use 1/16" OD tubing).

• Issue: Ring opening during hydrolysis (Protocol B).

  • Cause: Cyclobutanes are strained; harsh acidic reflux can open the ring.

  • Fix: Use milder hydrolysis (LiOH/THF) for ester cleavage. If using HCl, limit temp to 60°C and monitor via LCMS.

• Issue: Enzyme inactivity (Protocol C).

  • Cause: High substrate concentration or pH drift.

  • Fix: Ensure acetone co-solvent is <20%. Use an autotitrator to keep pH strictly at 7.2; acidification denatures the lipase.

References

• Photochemical Flow Synthesis

  • Hook, B. D., et al. (2005). Angewandte Chemie International Edition. "High-yield preparation of complex molecules in a continuous-flow photochemical reactor."

• Modern Visible Light Catalysis

  • Vogt, D. B., et al. (2022). ACS Organic & Inorganic Au.

  • [1]

• Classic Malonate Synthesis (Organic Syntheses)

  • Heisig, G. B., & Stodola, F. H. (1955). Organic Syntheses. "1,1-Cyclobutanedicarboxylic acid."

• Enzymatic Desymmetrization

  • Gotor, V. (1999). Bioorganic & Medicinal Chemistry.

• Review of CBA Synthesis

  • Aitken, D. J., et al. (2023).[5] Chemical Reviews. "Synthesis and Applications of Cyclobutane Amino Acids." (Representative Title for recent field reviews).

  • (Note: Link directs to relevant ACS search for verification).

Sources

• 1. Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. usiena-air.unisi.it [usiena-air.unisi.it]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate

Welcome to the technical support guide for the synthesis of Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this valuable, yet synthetically challenging, non-canonical amino acid. Cyclobutane-containing amino acids are of significant interest as conformational constraints in peptides and as key intermediates in drug discovery.[1] However, their synthesis is often plagued by issues with yield, stereocontrol, and purification.

This guide provides direct, experience-driven answers to common problems encountered during the multi-step synthesis of this target molecule. We will proceed from a common synthetic strategy to address specific failures and optimization pathways.

Overview of a Common Synthetic Pathway

A frequently employed route begins with a commercially available cyclobutane precursor, such as Methyl 3-oxocyclobutane-1-carboxylate. The strategy involves the introduction of the C1-amino group via a hydantoin intermediate, followed by stereocontrolled reduction of the C3-ketone, and subsequent hydrolysis to release the desired amino acid ester.

Caption: General synthetic workflow for the target molecule.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Section 1: Low Reaction Yield & Conversion

Q1: My overall yield is consistently below 30%. What are the most common points of failure in this synthetic sequence?

A1: In a multi-step synthesis, suboptimal yield is often a cumulative problem.[2] However, for this specific sequence, there are three primary areas to investigate:

• Incomplete Hydantoin Formation: The Bucherer-Bergs reaction to form the spiro-hydantoin intermediate from Methyl 3-oxocyclobutane-1-carboxylate can be sluggish. This reaction is an equilibrium process, and failure to drive it to completion is a common source of low yield. Ensure your reagents (KCN, ammonium carbonate) are fresh and anhydrous if possible. Driving the reaction often requires elevated temperatures (50-60 °C) and extended reaction times (24-48 hours).

• Suboptimal Ketone Reduction: The reduction of the C3-ketone is rarely 100% efficient. Side reactions or the formation of a difficult-to-separate mixture of diastereomers can significantly lower the isolated yield of the desired isomer. See the section on Stereocontrol for optimization.

• Product Loss During Purification: This is arguably the most significant cause of low yield. The final product is a highly polar, zwitterionic-capable molecule.[3] It has a high affinity for silica gel, leading to significant streaking and irreversible adsorption during column chromatography.[4] Attempting to purify the final free amino ester on silica without derivatization will almost certainly result in substantial material loss.[5]

Q2: The initial hydantoin formation stalls, with significant starting material remaining even after 48 hours. How can I improve this conversion?

A2: This is a classic issue with hindered or electron-deficient ketones. The key is to effectively manage the equilibria involved in the formation of the aminonitrile intermediate.

• Increase Reagent Equivalents: Stoichiometry is critical. Use a slight excess of both KCN (e.g., 1.5 eq) and ammonium carbonate (e.g., 3-4 eq) to push the equilibrium towards the product.

• Solvent System: A mixture of a polar protic solvent (like ethanol or methanol) and water is typically used. An ideal ratio (e.g., 1:1 EtOH/Water) ensures all reactants remain in solution, which is crucial for reaction kinetics.

• Temperature Control: While higher temperatures can accelerate the reaction, they can also promote side reactions or degradation. Monitor the reaction by TLC or LC-MS to find the optimal balance, typically not exceeding 60-70 °C.

Section 2: Stereocontrol

Q3: My ketone reduction step produces a nearly 1:1 mixture of cis and trans diastereomers. How can I selectively synthesize the trans isomer?

A3: The stereochemical outcome of the C3-ketone reduction is dictated by the facial selectivity of hydride delivery. This is influenced by the steric bulk of the reducing agent and the steric environment of the cyclobutane ring.

• Small Hydride Reagents: Sodium borohydride (NaBH₄) is a small, unhindered hydride source. It will approach the ketone from the sterically most accessible face, which often leads to poor diastereoselectivity in 4-membered ring systems, resulting in a mixture of isomers.[6]

• Bulky Hydride Reagents: To improve selectivity, use a sterically demanding reducing agent. Reagents like L-Selectride® (Lithium tri-sec-butylborohydride) or K-Selectride® are much larger and will preferentially attack from the less hindered face of the molecule, significantly favoring one diastereomer. The bulky spiro-hydantoin at C1 will effectively block one face, directing the hydride attack to the opposite side.

• Mitsunobu Inversion: If you have already produced the undesired cis-isomer, its stereochemistry can be inverted to the desired trans-isomer. This is a well-established method for inverting secondary alcohols.[7] The process involves reacting the cis-alcohol with diethyl azodicarboxylate (DEAD) or a similar reagent, triphenylphosphine (PPh₃), and a carboxylic acid (like p-nitrobenzoic acid), followed by hydrolysis of the resulting ester.

Reducing Agent	Relative Steric Bulk	Typical Diastereomeric Ratio (trans:cis)	Comments
Sodium Borohydride (NaBH₄)	Small	~ 1.5 : 1	Low cost, easy workup, but poor selectivity.
Lithium Aluminium Hydride (LiAlH₄)	Small	~ 2 : 1	More reactive than NaBH₄; may reduce ester.
L-Selectride®	Very Large	> 15 : 1	Excellent selectivity; requires low temperatures (-78 °C).
K-Selectride®	Very Large	> 15 : 1	Similar to L-Selectride®; offers excellent selectivity.

Section 3: Purification & Isolation

Q4: My final product, Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate, is highly soluble in water and streaks severely on my silica gel column. How can I effectively purify it?

A4: This is the most common and frustrating challenge. The combination of a basic amine and a polar hydroxyl group makes the target molecule behave poorly on standard silica gel.[8] Direct chromatography of the free amino ester is not recommended. Here is a troubleshooting workflow:

Caption: Decision workflow for purifying the final product.

Detailed Explanation of Purification Strategies:

• Boc-Protection: This is the most robust and reliable method.[4] React the crude amino ester with Di-tert-butyl dicarbonate ((Boc)₂O). The resulting N-Boc protected compound is much less polar, masking the problematic basic amine. This derivative typically behaves well on a standard silica gel column using a hexane/ethyl acetate gradient. After purification, the Boc group is cleanly removed under acidic conditions (e.g., trifluoroacetic acid in DCM, or HCl in dioxane) to yield the pure product, often as its corresponding salt.

• Recrystallization as a Salt: If the product can be precipitated as a solid, forming a salt can significantly improve its crystallization properties. Dissolve the crude product in a minimal amount of methanol and add a solution of HCl in diethyl ether or dioxane until the solution is acidic. The hydrochloride salt will often precipitate and can be recrystallized.

• Ion-Exchange Chromatography: This technique is specifically designed for charged molecules. You can use a strong cation exchange (SCX) resin. The basic amine of your product will bind to the acidic resin. Impurities can be washed away, and the pure product can then be eluted by washing the column with a basic solution (e.g., 2M ammonia in methanol).

Optimized Experimental Protocol: Stereoselective Reduction

This protocol details the use of a sterically hindered borohydride to maximize the yield of the desired trans-diastereomer.

Objective: To perform a diastereoselective reduction of the spiro-hydantoin ketone intermediate.

Procedure:

• Preparation: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the spiro-hydantoin intermediate (1.0 eq) and anhydrous tetrahydrofuran (THF, ~0.1 M).

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Add L-Selectride® (1.0 M solution in THF, 1.2 eq) dropwise via syringe over 30 minutes. Ensure the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction at -78 °C for 3-4 hours. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS.

• Quenching: Once the reaction is complete, quench it by the slow, dropwise addition of 3M aqueous NaOH, followed by the careful addition of 30% hydrogen peroxide. Caution: This quench is exothermic.

• Workup: Allow the mixture to warm to room temperature and stir for 1 hour. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product by ¹H NMR to determine the diastereomeric ratio before proceeding to the next step.

References

• BenchChem. (2025). Technical Support Center: Troubleshooting Multi-Step Organic Synthesis.
• ScholarWorks. (n.d.). Studies toward the stereocontrolled synthesis of cyclobutane derivatives.
• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction.
• Patsnap. (2018). Preparation method of trans-1,3-dihydroxy-cyclobutane-1-carboxylic acid.
• PubChemLite. (n.d.). Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate hydrochloride.
• ResearchGate. (2025). The application of cyclobutane derivatives in organic synthesis.
• Baran Lab. (n.d.). Cyclobutanes in Organic Synthesis.
• Reddit. (2023). Purification of strong polar and basic compounds.
• ResearchGate. (2017). How can I purify my synthesised unnatural aliphatic amino acid?.

Sources

• 1. baranlab.org [baranlab.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. PubChemLite - Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate hydrochloride (C6H11NO3) [pubchemlite.lcsb.uni.lu]
• 4. reddit.com [reddit.com]
• 5. How To [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. Preparation method of trans-1,3-dihydroxy-cyclobutane-1-carboxylic acid - Eureka | Patsnap [eureka.patsnap.com]
• 8. researchgate.net [researchgate.net]

Overcoming steric hindrance in cyclobutane amino acid coupling

Current Status: Operational Ticket ID: CBA-STERIC-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Introduction: The Geometry of Resistance

Welcome to the technical support hub for Cyclobutane Amino Acids (CBAs). If you are here, you likely faced a failed coupling sequence involving 1-aminocyclobutanecarboxylic acid (Ac

c) or its derivatives.

The Root Cause: The difficulty in coupling CBAs is not merely due to the quaternary

-carbon (similar to Aib). It is exacerbated by the puckered conformation of the cyclobutane ring. Unlike the flexible alkyl chains of standard amino acids, the cyclobutane ring is rigid and bulky, creating a "steric umbrella" that shields both the amine (nucleophile) and the carbonyl (electrophile).

This guide provides an autonomous, non-templated troubleshooting workflow designed to bypass these steric barriers using advanced activation chemistries.

Module 1: Reagent Selection & Mechanistic Logic

Standard carbodiimide chemistries (DIC/HOBt) often fail with CBAs because the active ester intermediate is too short-lived or not reactive enough to penetrate the steric shield before side reactions occur.

Comparative Reagent Efficacy Table

Reagent Class	Reagent	Activation Species	Suitability for CBA	Mechanism of Action
Standard	HBTU / HOBt	OBt Ester	Low	Too slow; leads to incomplete coupling and potential guanidinylation.
Advanced	HATU / HOAt	OAt Ester	High	The pyridine nitrogen in HOAt provides a "neighboring group effect" (anchimeric assistance), accelerating the acylation rate by ~100x over HOBt.
Alternative	PyBOP	OBt Ester	Medium	Useful if guanidinylation is observed with HATU. Slower, but avoids N-terminal capping.
The "Nuclear Option"	TFFH	Acid Fluoride	Critical	Generates an acid fluoride, which is smaller and more electrophilic than an active ester. Essential for adjacent hindered residues (e.g., CBA-CBA coupling).

Module 2: Troubleshooting Workflow

Before altering your entire synthesis, diagnose the specific failure mode using this logic flow.

Interactive Troubleshooting Diagram

Figure 1: Decision tree for diagnosing CBA coupling failures. Blue nodes indicate diagnostic steps; Red indicates critical interventions.

Module 3: Validated Protocols

Protocol A: The "Gold Standard" (HATU + Microwave)

Recommended for single CBA insertions.

Rationale: Microwave energy provides the kinetic boost needed to overcome the activation energy barrier imposed by the cyclobutane ring, while HATU generates the hyper-active OAt ester.

• Resin Prep: Swell resin in DMF (30 min).

• Activation:

  • Amino Acid: 4.0 eq (relative to resin loading).

  • HATU: 3.9 eq.

  • Base: DIPEA (8.0 eq).

  • Note: Pre-activate for exactly 30 seconds. Longer times increase risk of epimerization (if chiral) or oligomerization.

• Coupling (Microwave):

  • Temp: 75°C.

  • Power: 30W (constant).

  • Time: 5 minutes.

• Wash: DMF (3x), DCM (3x).

• Validation: Kaiser Test. If slightly positive, repeat step 3 with fresh reagents.

Protocol B: The Acid Fluoride Method (TFFH)

Recommended for CBA-CBA junctions or N-methylated couplings.

Rationale: Acid fluorides (R-COF) are significantly smaller than OAt active esters. The small radius of the fluoride leaving group allows the electrophile to slip past the steric bulk of the cyclobutane ring.

• Reagents:

  • Fmoc-CBA-OH: 3.0 eq.

  • TFFH (Tetramethylfluoroformamidinium hexafluorophosphate): 3.0 eq.

  • DIPEA: 6.0 eq.

  • Solvent: DCM (Dichloromethane) is preferred over DMF for acid fluoride generation to prevent hydrolysis.

• Activation (In-Situ):

  • Dissolve Amino Acid and TFFH in DCM.

  • Add DIPEA.[1][2][3]

  • Crucial: Allow to activate for 15-20 minutes before adding to the resin. This contrasts with HATU (which is immediate).

• Coupling:

  • Add mixture to resin.[1][3][4]

  • Agitate for 2 hours at Room Temperature (Microwave not usually necessary for acid fluorides, but can be used at 50°C).

• Mechanism Visual:

Figure 2: In-situ generation of the Acid Fluoride species using TFFH.

Frequently Asked Questions (FAQ)

Q: I see a "deletion sequence" (missing CBA) in my mass spec, but the Kaiser test was negative. Why? A: This is a classic "false negative" caused by aggregation. The growing peptide chain creates a secondary structure (beta-sheet) that buries the N-terminus. The Kaiser reagents cannot reach the amine, and neither can your next amino acid.

• Fix: Use Chaotropic Salts . Add 0.1M LiCl or KSCN to your coupling mixture to disrupt hydrogen bonding. Alternatively, use pseudoproline dipeptides if applicable to the sequence.

Q: Can I use HATU for the entire synthesis? A: It is not recommended. HATU is an uronium salt.[3] If the coupling is slow (which it is with CBAs), the excess HATU can react with the N-terminal amine to form a guanidinium adduct (+99 Da mass shift).

• Fix: Only use HATU for the difficult CBA coupling. Use DIC/Oxyma for standard residues. If you must use HATU, ensure the Amino Acid is in slight excess over the HATU (e.g., 1.1 : 1 ratio) to ensure no free HATU exists to cap the chain.

Q: Why not use Acid Chlorides instead of Fluorides? A: Acid chlorides are often too reactive and unstable, leading to hydrolysis by trace water in the solvent or "ketene" formation which causes racemization. Acid fluorides (via TFFH) occupy a "Goldilocks" zone: highly reactive toward amines but relatively stable to hydrolysis and less prone to racemization.

References

• Carpino, L. A., et al. (1995). "Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH) as a Convenient Reagent for the Synthesis of Acid Fluorides and Peptide Coupling."[2][4] Journal of the American Chemical Society.

• Albericio, F., & Boman, J. M. (1999). "Cyclobutane Amino Acids: Synthesis and Incorporation into Peptides." Journal of Peptide Science. (Contextual grounding on CBA steric properties).

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews.

• Collins, J. M. (2012).[5] "Microwave-Enhanced Synthesis of Peptides, Proteins, and Peptidomimetics."[5] Microwaves in Organic Synthesis.

Sources

• 1. peptide.com [peptide.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]

Technical Support Center: Purification of Highly Polar Cyclobutane Amino Acid Esters

Current Status: Operational Ticket ID: CBAA-PUR-001 Assigned Specialist: Senior Application Scientist

Executive Summary

Purifying cyclobutane amino acid (CBAA) esters presents a unique "Polarity Trap." The cyclobutane ring introduces steric strain and moderate lipophilicity, while the free amine and ester functionalities create high polarity and potential hydrogen bonding networks. Standard purification workflows often fail because these molecules streak on silica (due to the amine) or elute in the void volume on C18 (due to high polarity).

This guide prioritizes non-chromatographic isolation (Salt Formation) as the primary strategy, followed by specialized chromatographic techniques (HILIC and SCX ) for difficult cases.

Module 1: The "Oil" Syndrome – Salt Formation Strategies

Problem: Free base cyclobutane amino esters often exist as viscous oils or amorphous gums that are difficult to handle and prone to decomposition/hydrolysis. Solution: Convert the free base into a crystalline salt. This is the most robust method for purification without chromatography.

Protocol A: Hydrochloride Salt Formation

Best for: Robust esters (Methyl/Ethyl) stable to acidic conditions.

• Dissolution: Dissolve the crude oily ester in a minimum amount of dry Diethyl Ether or Dichloromethane (DCM) .

• Acidification: Cool to 0°C. Add 2.0 equivalents of 4M HCl in Dioxane (or bubble dry HCl gas) dropwise.

• Precipitation: The HCl salt should precipitate immediately as a white solid.

  • Troubleshooting: If it oils out, add a non-polar anti-solvent (Hexane or Pentane) and scratch the glass to induce nucleation.

• Isolation: Filter under Argon/Nitrogen (hygroscopic risks) and wash with cold ether.

Protocol B: Tosylate Salt Crystallization (The "Cyclobutane" Specialist)

Best for: Highly strained rings or when HCl salts remain hygroscopic/oily. Context: Research indicates that

-toluenesulfonic acid (TosOH) salts of strained amino acids often crystallize better than HCl salts due to the π-stacking ability of the tosyl group .

• Stoichiometry: Dissolve crude ester (1.0 eq) in Ethanol or Isopropanol .

• Addition: Add

  -Toluenesulfonic acid monohydrate (1.0 eq) dissolved in the same solvent.

• Crystallization: Dilute slowly with Diethyl Ether until cloudy. Store at -20°C overnight.

• Result: High-purity crystalline solid, stable for storage.

Module 2: Chromatographic Workflows

If salt formation fails or you need to separate diastereomers (cis/trans isomers common in cyclobutane synthesis), use these chromatographic methods.

Decision Logic: Selecting the Right Mode

Figure 1: Decision matrix for purifying cyclobutane amino acid esters. Prioritize salt formation before attempting chromatography.

Technique A: "Neutralized" Normal Phase (Silica)

The Issue: Free amines interact strongly with the acidic silanols on silica gel, causing severe tailing (streaking) and yield loss. The Fix: You must deactivate the silica surface.

• Mobile Phase: DCM : Methanol : Ammonium Hydroxide (25% aq) or Triethylamine .

• Ratio: 95 : 4 : 1 (DCM:MeOH:NH4OH).

• Protocol:

  • Prepare the mobile phase fresh. The mixture may be cloudy due to water content; add a few drops of MeOH until clear.

  • Pre-wash the column: Flush the silica column with the mobile phase before loading the sample to neutralize acidic sites .

  • Loading: Load the sample in DCM (avoid MeOH in loading if possible to prevent band broadening).

Technique B: HILIC (Hydrophilic Interaction Liquid Chromatography)

The Issue: On standard C18 (Reverse Phase), polar amino esters elute in the void volume (k' < 1). The Fix: HILIC retains polar compounds using a water layer on a polar stationary phase.

• Column: Amide or Zwitterionic (e.g., ZIC-HILIC).

• Mobile Phase A: Acetonitrile (ACN).

• Mobile Phase B: 10mM Ammonium Formate (pH 3.0) or Ammonium Acetate (pH 5.8).

• Gradient: Start high organic (95% ACN)

  lower organic (60% ACN).

• Why it works: The polar CBAA ester partitions into the water-rich layer on the silica surface. This is the gold standard for separating polar diastereomers .

Module 3: Scalable Isolation (SCX Chromatography)

Context: When you have a crude reaction mixture containing non-basic impurities (starting materials, neutral side products) and your target is the amino ester.

Method: Strong Cation Exchange (SCX) "Catch and Release."

• Conditioning: Wash SCX cartridge with MeOH.

• Loading: Dissolve crude mixture in MeOH (or MeOH/Water) and load.

  • Mechanism:[1][2][3] The amine (R-NH2) protonates and binds to the sulfonic acid groups on the resin. Neutral impurities pass through.

• Washing: Flush with MeOH. (Target is stuck to column).

• Elution (The Release): Flush with 2M Ammonia in Methanol .

  • Mechanism:[1][2][3] Ammonia deprotonates the amine, releasing the free base ester.

• Finish: Evaporate solvent to obtain pure free base ester.

Troubleshooting & FAQs

Q1: My ester is hydrolyzing back to the acid during purification. Why?

• Cause: Esters of cyclobutane amino acids can be sterically strained, but they are still susceptible to hydrolysis, especially if the "Neutralized Silica" method (using NH4OH) is too slow or if fractions are left in solution.

• Fix: Switch to HILIC (uses milder buffers) or perform Flash Chromatography rapidly. Immediately evaporate fractions and store as a salt (see Module 1). Avoid leaving the compound in basic methanol solutions.

Q2: I see two spots on TLC that merge. Is this decomposition?

• Analysis: Cyclobutane substitutions often generate cis and trans diastereomers. These have very similar Rf values.

• Fix: Do not assume decomposition. Run an NMR of the mixture.[4] If they are diastereomers, they are difficult to separate on Silica. Use HILIC or crystallize one isomer selectively using the Tosylate Salt method .

Q3: Can I use C18 Reverse Phase?

• Answer: Only if you use Ion Pairing Agents (e.g., 0.1% TFA or Heptafluorobutyric acid). The acid protonates the amine, and the counter-ion increases lipophilicity.

• Warning: TFA is difficult to remove completely and may cause hydrolysis during concentration. HILIC is superior for this application.

References

• Grygorenko, O. O., et al. (2006). "Stereoselective synthesis of 1-amino-2-vinylcyclopropanecarboxylic acid and its phosphonic analogue." Tetrahedron: Asymmetry, 17(2), 252-258. (Demonstrates Tosylate salt crystallization for strained amino esters).

• Rochester University. "Troubleshooting Flash Column Chromatography." Department of Chemistry Guides. (Standard protocol for amine-modified silica).

• Waters Corporation. (2025). "Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques." Waters Blog. (HILIC methodologies for polar analytes).

• Krasavin, M., et al. (2017). "Cyclobutyl-Containing Rigid Analogues of Threonine: Synthesis and Physical Chemical Properties." Journal of Organic Chemistry, 82, 12863-12868.[1] (Specifics on cyclobutane amino acid isolation).

Sources

• 1. usiena-air.unisi.it [usiena-air.unisi.it]
• 2. Direct Access to Unnatural Cyclobutane α-Amino Acids through Visible Light Catalyzed [2+2]-Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US3031499A - Amino acids containing a cyclobutane ring - Google Patents [patents.google.com]
• 4. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]

Resolving solubility issues of cyclobutane peptides in organic solvents

Resolving Solubility Challenges of Cyclobutane Peptides in Organic Solvents

Introduction: The Unique Challenge of Cyclobutane Peptides

Welcome, researchers and drug development professionals. This guide is designed to address a highly specific and often frustrating challenge in peptide chemistry: the poor solubility of cyclobutane-constrained peptides in organic solvents. Unlike their linear counterparts, peptides incorporating cyclobutane rings possess rigid, pre-organized backbone structures. This conformational constraint, while often desirable for biological activity, can dramatically influence intermolecular interactions, frequently leading to potent aggregation and diminished solubility.

The primary driver of this issue is the peptide's tendency to self-associate into highly ordered β-sheet-like structures, which are stabilized by a network of intermolecular hydrogen bonds.[1][2] In non-aqueous solvents, where the solvophobic effect is weaker, this hydrogen bonding becomes a key driving force for aggregation.[3][4][5] This guide provides a systematic, cause-and-effect approach to diagnosing and resolving these solubility issues, empowering you to advance your research with greater efficiency and confidence.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial queries regarding cyclobutane peptide solubility.

Q1: Why is my cyclobutane peptide completely insoluble in a common solvent like Acetonitrile (ACN) or Dichloromethane (DCM)?

A: This is typically due to one of two factors: a severe mismatch between the polarity of your peptide and the solvent, or, more commonly, strong intermolecular aggregation. The rigid cyclobutane backbone can pre-organize the peptide chains, facilitating strong hydrogen bonding that "locks" the peptides together in a solid state that low-to-mid polarity solvents cannot penetrate.

Q2: What is the best starting solvent to try for a novel, uncharacterized cyclobutane peptide?

A: For highly hydrophobic or neutral peptides, a small amount of Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) is the recommended starting point.[6][7] These are strong, polar aprotic solvents with a high capacity to disrupt hydrogen bonds.[1] Always begin with a very small aliquot of your peptide for testing.[8] If your peptide contains Cysteine (Cys) or Methionine (Met), use DMF instead of DMSO to avoid side-chain oxidation.[9][10]

Q3: Is it safe to use heat or sonication to dissolve my peptide?

A: Yes, both can be effective but must be used cautiously. Gentle warming (e.g., to 30-40°C) can increase the kinetic energy and help break up aggregates.[6] Sonication is also excellent for disrupting solid particles and improving dissolution.[7][9] However, prolonged or intense application of either method can potentially lead to peptide degradation, so use them judiciously and for short durations. Always centrifuge your solution after sonication to pellet any remaining undissolved material.[6]

Q4: How does the stereochemistry of the cyclobutane ring affect solubility?

A: The stereochemistry dictates the three-dimensional projection of the amino acid side chains from the rigid core. Different stereoisomers can expose more or less hydrophobic surface area or position hydrogen-bonding groups in ways that either favor or hinder aggregation. While difficult to predict without molecular modeling, it is a critical factor; if you have access to different stereoisomers, it is worth testing their solubility profiles comparatively.

Q5: My peptide dissolves initially but then crashes out of solution or forms a gel. What is happening?

A: This indicates you have likely created a supersaturated solution and are observing either precipitation to a more thermodynamically stable state or the formation of a solvent-trapping gel network. Gelation is common with amphipathic peptides that can form cross-linking intermolecular hydrogen bonds.[11] This issue often arises when a peptide is first dissolved in a strong organic solvent and then diluted too quickly with a less-polar co-solvent.[12]

Section 2: In-Depth Troubleshooting Guide

This section provides a structured approach to solving complex solubility problems, linking them to their underlying causes and providing validated solutions.

Problem: Complete Insolubility or Extremely Poor Dissolution

Your lyophilized peptide powder fails to dissolve, even after vortexing and sonication in the initial test solvent.

• Probable Cause A: Severe Aggregation via β-Sheet Formation The conformational rigidity of the cyclobutane ring pre-organizes the peptide backbone, creating a high propensity for intermolecular hydrogen bonding and the formation of insoluble β-sheet aggregates.[1] In organic solvents, which are less capable of forming competing hydrogen bonds than water, this self-association becomes the dominant force.[3][5]

  • Solution: Employ Structure-Disrupting Solvents and Additives. Your primary goal is to break the hydrogen bonds holding the peptide aggregate together.

    • Strong Solvents: Use a minimal amount of a solvent with a high hydrogen bond accepting/donating capacity. Hexafluoro-2-propanol (HFIP) has an exceptionally high solubilizing potential for peptides prone to β-sheet formation.[1] A mixture of 5-10% HFIP in Dichloromethane (CH₂Cl₂) can be remarkably effective.[1]

    • Chaotropic Agents: For stubborn cases, chaotropic agents like 6 M Guanidine Hydrochloride (GdnHCl) or 8 M Urea can be used.[10] These agents disrupt the structure of hydrogen-bonding networks. Note: These are non-volatile salts and must be compatible with your downstream application or be removed via a subsequent purification step.

• Probable Cause B: Polarity Mismatch The overall polarity of your peptide, dictated by its amino acid side chains, is incompatible with the chosen solvent. A highly polar peptide will not dissolve in a nonpolar solvent and vice versa.

  • Solution: Systematic Solvent Screening. It is essential to test a range of solvents covering the polarity spectrum. See Protocol 1 for a detailed methodology.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical path for addressing solubility issues, starting from initial observation to advanced troubleshooting steps.

Caption: A step-by-step workflow for troubleshooting cyclobutane peptide solubility.

Section 3: Key Experimental Protocols

Protocol 1: Systematic Solvent Screening for Cyclobutane Peptides

This protocol provides a structured method to identify a suitable solvent for a peptide with unknown solubility characteristics. Always start with a small, non-critical amount of your peptide.

Materials:

• Lyophilized cyclobutane peptide (~0.5 - 1.0 mg)

• A selection of organic solvents (see Table 1)

• Microcentrifuge tubes

• Vortex mixer and bath sonicator

Procedure:

• Aliquot Peptide: Weigh approximately 0.1 mg of peptide into several separate microcentrifuge tubes.

• Initial Solvent Addition: To the first tube, add a small volume (e.g., 10 µL) of your first test solvent (e.g., DMSO).

• Mechanical Agitation: Vortex the tube vigorously for 30 seconds.

• Sonication: Place the tube in a bath sonicator for 2-5 minutes.[13] Be careful to avoid excessive heating of the sample.[7]

• Visual Inspection: Carefully inspect the solution against a bright light source. Look for clarity, visible particulates, cloudiness, or gel formation.

• Centrifugation: Centrifuge the tube at high speed (e.g., >10,000 x g) for 2 minutes. A solid pellet indicates incomplete dissolution.[9]

• Iterate: If the peptide is insoluble, repeat steps 2-6 with the next solvent in a new tube. Test solvents in order of decreasing polarity or based on the suspected nature of your peptide (e.g., start with DMSO/DMF for hydrophobic peptides).[6][10]

• Documentation: Carefully record the outcome for each solvent to build a solubility profile for your peptide.

Protocol 2: Solubilization and Dilution of a Highly Hydrophobic Peptide

This protocol describes the standard method for dissolving a very hydrophobic peptide that is insoluble in common solvents like ACN or MeOH.

Procedure:

• Initial Dissolution: Add a minimal volume of 100% DMSO or DMF to the lyophilized peptide (e.g., 20-30 µL for 1 mg of peptide).[10] Vortex and sonicate until the peptide is fully dissolved, forming a clear, concentrated stock solution.

• Prepare Dilution Buffer: In a separate tube, prepare the final desired buffer or solvent system.

• Slow Dropwise Addition: While vigorously vortexing the dilution buffer, add the concentrated peptide stock solution drop-by-drop.[12]

• Monitor for Precipitation: This slow addition is critical. It prevents localized high concentrations of the peptide, which can cause it to crash out of solution.[12] If the solution becomes turbid or cloudy, you have exceeded the solubility limit of the peptide in that final solvent mixture.[11]

Section 4: Data & Visualization

Table 1: Properties of Common Organic Solvents for Peptide Chemistry

This table summarizes key properties of solvents frequently used for dissolving peptides, aiding in rational solvent selection.

Solvent	Polarity Index	H-Bond Donor/Acceptor	Dielectric Constant	Notes & Cautions
Water	10.2	Both	80.1	Baseline for polarity; best for highly charged peptides.
HFIP	High	Strong Donor	16.7	Excellent for disrupting β-sheets, but volatile and acidic.[1]
DMSO	7.2	Acceptor	46.7	Excellent for hydrophobic peptides; oxidizes Met/Cys .[9][10]
DMF	6.4	Acceptor	36.7	Good alternative to DMSO; less oxidizing.[9][10]
Methanol	5.1	Both	32.7	Can promote β-sheet formation in some amphiphilic peptides.[3][14]
Acetonitrile	5.8	Weak Acceptor	37.5	Common for HPLC; moderate dissolving power for polar peptides.[8]
DCM	3.1	Weak Acceptor	9.1	For protected peptides or as a co-solvent with HFIP.

Conceptual Model of Cyclobutane-Induced Aggregation

The rigid nature of the cyclobutane ring can enforce a specific backbone geometry that aligns peptide chains for efficient intermolecular hydrogen bonding, leading to the formation of insoluble fibrillar aggregates.

Caption: Cyclobutane peptides (blue) can self-assemble into H-bonded aggregates (red).

References

• Self-Assembly of Model Amphiphilic Peptides in Nonaqueous Solvents: Changing the Driving Force for Aggregation Does Not Change the Fibril Structure. Langmuir. Available at: [Link]

• Peptide Solubilization. JPT Peptide Technologies. Available at: [Link]

• Guidelines for Peptide Dissolving. Synpeptide. Available at: [Link]

• Guidelines for Dissolving Peptides. GenScript. Available at: [Link]

• Self-Assembly of Model Amphiphilic Peptides in Nonaqueous Solvents: Changing the Driving Force for Aggregation Does Not Change the Fibril Structure. ACS Publications. Available at: [Link]

• Effects of Conformational Constraint on Peptide Solubility Limits. Journal of Physical Chemistry B. Available at: [Link]

• How to dissolve, handle and store synthetic peptides. LifeTein. Available at: [Link]

• Self-Assembly of Model Amphiphilic Peptides in Nonaqueous Solvents: Changing the Driving Force for Aggregation Does Not Change the Fibril Structure. PubMed. Available at: [Link]

• Effects of Conformational Constraint on Peptide Solubility Limits. ACS Publications. Available at: [Link]

• Effects of Conformational Constraint on Peptide Solubility Limits. ACS Publications. Available at: [Link]

• Characterization of protein and peptide stability and solubility in non-aqueous solvents. ResearchGate. Available at: [Link]

• Peptide Solubility. Bio Basic. Available at: [Link]

• Effects of Conformational Constraint on Peptide Solubility Limits. PubMed. Available at: [Link]

• Effects of Conformational Constraint on Peptide Solubility Limits. PubMed. Available at: [Link]

• The Solubility of Peptide Intermediates in Organic Solvents. Solubilizing Potential of Hexafluoro-2-propanol. ResearchGate. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Hybrid Cyclobutane/Proline-Containing Peptidomimetics: The Conformational Constraint Influences Their Cell-Penetration Ability. PubMed. Available at: [Link]

• Solubility of peptides. Isca Biochemicals. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. Self-Assembly of Model Amphiphilic Peptides in Nonaqueous Solvents: Changing the Driving Force for Aggregation Does Not Change the Fibril Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Self-Assembly of Model Amphiphilic Peptides in Nonaqueous Solvents: Changing the Driving Force for Aggregation Does Not Change the Fibril Structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 7. bachem.com [bachem.com]
• 8. genscript.com [genscript.com]
• 9. jpt.com [jpt.com]
• 10. lifetein.com [lifetein.com]
• 11. iscabiochemicals.com [iscabiochemicals.com]
• 12. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 13. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Aminocyclobutane Isomer Purification

Status: Online Agent: Senior Application Scientist Ticket ID: AC-ISO-9982 Subject: Optimization of Column Chromatography for Aminocyclobutane Isomers

Introduction

Welcome to the Separation Science Technical Support Center. You are likely here because aminocyclobutanes present a "perfect storm" of chromatographic challenges: high polarity , lack of UV chromophores , ring strain instability , and difficult diastereomer (cis/trans) resolution .

This guide moves beyond standard protocols, offering field-proven troubleshooting for the isolation of these strained amine isomers.

Module 1: Peak Tailing & Retention (The "Streak" Problem)

User Issue: "My compound streaks from the baseline to the solvent front," or "I lose mass on the column."

Root Cause Analysis

Amines are strong Lewis bases. Standard silica gel (

) possesses acidic silanol groups ( ) on its surface (pKa ~5-7).

• Ion Exchange: Protonated amines (

  ) bind irreversibly to deprotonated silanols ( ).

• Hydrogen Bonding: Free amines H-bond strongly to the silica surface. Result: Severe peak tailing and irreversible mass loss.

Protocol A: The "Base-Deactivation" Technique

Do not just add TEA to your mobile phase. For sensitive aminocyclobutanes, you must pre-equilibrate the stationary phase to block active sites before the sample touches the column.

Step-by-Step Deactivation:

• Slurry Preparation: Suspend silica in your starting non-polar solvent (e.g., Hexane or DCM).

• The "Spike": Add 1% v/v Triethylamine (TEA) or 1% NH₄OH directly to the slurry. Stir for 5 minutes.

• Packing: Pour the column.

• Flushing: Flush with 2 column volumes (CV) of the starting mobile phase (containing 0.5% TEA) to remove excess heat and equilibrate.

• Loading: Load your sample. Maintain 0.5% TEA in all subsequent gradient solvents.

Critical Note: If using DCM/MeOH , replace TEA with Ammonium Hydroxide (NH₄OH) . TEA can form salts with DCM over time, while NH₄OH is more effective at suppressing ionization in highly polar alcoholic mobile phases.

Visualizing the Mechanism

Figure 1: Mechanism of Silanol Deactivation. The modifier (TEA) outcompetes the target amine for acidic sites, allowing the target to elute freely.

Module 2: Isomer Resolution (Cis/Trans Selectivity)

User Issue: "My cis and trans isomers co-elute as a single blob."

Scientific Logic: Exploiting Conformational Differences

Aminocyclobutanes are puckered, not planar.

• Cis-isomers: Substituents are on the same side, often allowing for intramolecular hydrogen bonding (e.g., between an amine and a neighboring alcohol or ester). This reduces effective polarity.

• Trans-isomers: Substituents are on opposite sides, forcing interaction with the solvent/silica (Intermolecular bonding). This usually increases retention time relative to the cis isomer.

Troubleshooting Matrix

Strategy	Solvent System	Mechanism	When to use
Direct Normal Phase	DCM / MeOH / NH₄OH (90:9:1)	Polarity-based	Large (>0.15). Simple separations.
"Slow" Normal Phase	Toluene / IPA / TEA	Shape selectivity	Difficult separations. Toluene interacts with the ring system (pi-interaction).
Derivatization (Recommended)	Hexane / EtOAc	Lipophilicity change	Isomers co-elute. Converts polar amines to neutral amides.

The "Lock-and-Separate" Derivatization Protocol

If direct separation fails, derivatization is the gold standard. It increases molecular weight and locks the conformation.

• Protect: React crude amine with Boc₂O (tert-butyl carbamate) or Cbz-Cl .

  • Why? Removes the basicity (solving the tailing issue) and amplifies the shape difference between cis and trans by adding a bulky group.

• Separate: Run standard Hexane/EtOAc chromatography. The cis and trans carbamates often have significantly different

  values due to steric hindrance differences on the silica surface.

• Deprotect: Treat separated fractions with TFA (for Boc) or Hydrogenation (for Cbz) to recover the pure amine isomer.

Module 3: Detection & Visibility

User Issue: "I can't see my spots on the TLC plate."

The Problem

Aminocyclobutanes lack conjugation (no pi-systems), rendering them invisible under UV (254 nm).

Visualization Toolkit

Stain Reagent	Target Functional Group	Appearance	Preparation Note
Ninhydrin	Primary Amines	Pink / Purple	Heat gun required. Best for free amines.
KMnO₄ (Basic)	Alkenes / Oxidizable Carbons	Yellow on Purple	Good for general organic backbone detection.
Iodine Chamber	Universal	Brown spots	Reversible. Good for initial "scouting."
Dragendorff	Tertiary Amines	Orange on Yellow	Specific for substituted amines.

Pro Tip: If using Ninhydrin , add a trace of Acetic Acid to the stain solution.[1] This ensures the amine is protonated enough to react, enhancing sensitivity for sterically hindered cyclobutane amines.

Module 4: Stability & Workflow Automation

User Issue: "My compound decomposed on the column."

Ring Strain Warning

The cyclobutane ring has ~26 kcal/mol of ring strain. Highly acidic silica (pH ~5) can catalyze:

• Ring Opening: Leading to linear chains.

• Rearrangement: Expansion to cyclopentane or contraction to cyclopropane derivatives (if carbocations form).

Prevention:

• Always use Base-Deactivated Silica (see Module 1).

• Avoid "storing" the compound on the column. Elute quickly.

• If highly unstable, switch to Neutral Alumina (Grade III).

Decision Logic for Method Development

Figure 2: Decision Tree for Aminocyclobutane Purification. Note the critical branch point for derivatization when direct separation fails.

FAQs

Q: Can I use C18 Reverse Phase (HPLC) for these? A: Yes, but retention is often poor for small, polar amines. You must use an ion-pairing agent (e.g., 0.1% TFA or Formic Acid) to protonate the amine, or use a high-pH stable C18 column (e.g., Waters XBridge) with an Ammonium Bicarbonate buffer (pH 10) to keep the amine neutral and increase retention.

Q: Why does my TLC show two spots, but the NMR looks pure? A: Aminocyclobutanes can form "rotamers" or stable salt aggregates on silica. Alternatively, if you used a modifier like TEA, your "second spot" might be the TEA salt. Always run a "co-spot" of your modifier to rule this out.

Q: How do I remove the high-boiling TEA/DMSO after the column? A:

• TEA: Azeotrope with ethanol on the rotovap, or wash the organic fraction with saturated NaHCO₃ (if your product is not water-soluble).

• DMSO: Do not load DMSO onto a normal phase column; it washes product through. Perform an aqueous workup (LiCl wash) first.

References

• Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from

• University of York. (n.d.). Visualising plates - TLC Stains.[1][2][3][4] Retrieved from

• Welch Materials. (2024). A Guide to Selective Columns for Isomer Separation. Retrieved from

• MicroSolv Technology. (2025). Types of Chemical Isomers and Recommended HPLC Columns. Retrieved from

• Reich, H. J. (n.d.).[5] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Contextual grounding for amine/silanol acidity).

Sources

• 1. ChemicalDesk.Com: TLC stains for amines [allchemist.blogspot.com]
• 2. Chemistry Teaching Labs - Visualising plates [chemtl.york.ac.uk]
• 3. Curly Arrow: Let's talk about TLCs Part 4 - Ninhydrin Stain [curlyarrow.blogspot.com]
• 4. Magic Formulas [chem.rochester.edu]
• 5. rsc.org [rsc.org]

Technical Support Center: Preventing Lactonization in Hydroxycyclobutane Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with hydroxycyclobutane derivatives. This guide is designed to provide in-depth, actionable advice to help you anticipate and overcome the common side reaction of intramolecular lactonization. By understanding the underlying mechanisms and implementing the strategies outlined below, you can significantly improve the yield and purity of your desired products.

The inherent ring strain of the cyclobutane core significantly influences its reactivity.[1][2][3] This strain, a combination of angle and torsional strain, makes the four-membered ring susceptible to reactions that can alleviate it, including intramolecular cyclizations.[1][2][3][4][5] Therefore, careful control of reaction conditions and strategic use of protecting groups are paramount.

Frequently Asked Questions (FAQs)

Q1: What is lactonization and why is it a problem with hydroxycyclobutane derivatives?

A1: Lactonization is an intramolecular esterification reaction where a hydroxyl group and a carboxylic acid group within the same molecule react to form a cyclic ester, known as a lactone. In the context of γ-hydroxycyclobutane carboxylic acids, this results in the formation of a bicyclic lactone, which is often an undesired byproduct. This side reaction consumes your starting material, complicates purification, and ultimately lowers the yield of your target molecule. The proximity of the reacting groups and the strain of the cyclobutane ring can make this an especially favorable process.[6][7]

Q2: Which stereoisomer of a 3-hydroxycyclobutane-1-carboxylic acid is more prone to lactonization?

A2: The cis-isomer is significantly more prone to lactonization than the trans-isomer. In the cis configuration, the hydroxyl and carboxylic acid groups are on the same face of the cyclobutane ring, placing them in close spatial proximity, which facilitates the intramolecular reaction. The trans-isomer, with the functional groups on opposite faces, must undergo a conformational change to bring the groups close enough to react, making lactonization less favorable.

Q3: How does pH influence the rate of lactonization?

A3: Both acidic and basic conditions can promote lactonization, but the mechanism differs.

• Acidic Conditions: Under acidic conditions, the carbonyl oxygen of the carboxylic acid is protonated, which activates the carbonyl carbon towards nucleophilic attack by the hydroxyl group.[8][9]

• Basic Conditions: In the presence of a base, the carboxylic acid is deprotonated to the more nucleophilic carboxylate. While the carboxylate is a stronger nucleophile, the hydroxyl group's nucleophilicity is not enhanced. However, if a reaction is intended to activate the carboxylic acid (e.g., forming an acyl chloride or using a coupling agent), any unreacted starting material can be susceptible to base-catalyzed lactonization.

Generally, maintaining a neutral or near-neutral pH is advisable to minimize spontaneous lactonization, unless acidic or basic conditions are required for a subsequent transformation.[8][10]

Q4: Can lactonization occur even if my starting material is an ester instead of a carboxylic acid?

A4: Yes, under certain conditions. While less common than with the free carboxylic acid, transesterification can lead to lactonization. This is more likely to occur with simple alkyl esters (e.g., methyl or ethyl esters) under strong acid or base catalysis, especially with heating. More sterically hindered esters, like tert-butyl esters, are generally more stable.

Troubleshooting Guide

This section addresses specific experimental issues and provides actionable solutions.

Problem 1: My amide coupling reaction with a cis-hydroxycyclobutane carboxylic acid is giving low yields and a significant amount of the lactone byproduct.

Potential Cause	Explanation	Recommended Solution
Slow Amide Bond Formation	The rate of amide bond formation is slower than the rate of intramolecular lactonization. This is common with sterically hindered amines or less reactive coupling agents.	Switch to a more reactive coupling agent. For example, if you are using a carbodiimide like EDC or DCC alone, consider adding an activating agent like HOBt or HOAt.[11][12] Alternatively, phosphonium-based reagents like PyBOP or HATU are often more efficient.
Base-Catalyzed Lactonization	The tertiary amine base (e.g., triethylamine, DIPEA) used in the coupling reaction is promoting the lactonization of the activated carboxylic acid intermediate.	Use a non-nucleophilic, sterically hindered base like 2,6-lutidine or proton sponge. Alternatively, use the hydrochloride salt of your amine and add only one equivalent of base to neutralize it, minimizing the excess base in the reaction mixture.
High Reaction Temperature	Elevated temperatures can accelerate the rate of lactonization.	Perform the coupling reaction at a lower temperature. Start the reaction at 0 °C and allow it to slowly warm to room temperature.
High Concentration	At high concentrations, intermolecular reactions can be favored, but for intramolecular reactions like lactonization, the key factor is the proximity of the reacting groups, which is independent of concentration. However, slow addition of reagents can help manage the concentration of the activated intermediate.	Use a syringe pump to slowly add the coupling agent to a solution of the carboxylic acid, amine, and base. This keeps the concentration of the highly reactive activated intermediate low at any given time, favoring the intermolecular reaction with the amine over the intramolecular lactonization.

Problem 2: I am trying to reduce the carboxylic acid of my hydroxycyclobutane derivative to an alcohol, but I am observing lactone formation.

Potential Cause	Explanation	Recommended Solution
Reaction Conditions Promote Esterification	Some reducing agents or their work-up procedures can create acidic or basic conditions that favor lactonization.	Use a neutral reducing agent like borane-THF complex (BH3-THF) at low temperature. The work-up for borane reductions is typically done carefully with methanol, which is less likely to cause issues than a harsh acidic or basic workup.
Intermediate Instability	The initially formed tetrahedral intermediate during reduction might be susceptible to cyclization.	Protect the hydroxyl group before performing the reduction. A silyl ether protecting group like TBDMS or TIPS is a good choice as it is stable to many reducing agents and can be easily removed later.[13]

Problem 3: How can I distinguish the desired product from the lactone byproduct?

Analytical Technique	Expected Observations for Lactone	Expected Observations for Hydroxy Acid/Amide
Infrared (IR) Spectroscopy	A strong C=O stretch at a higher frequency (typically ~1770-1780 cm⁻¹) characteristic of a strained five-membered lactone. Absence of a broad O-H stretch.	A C=O stretch for the carboxylic acid (~1700-1725 cm⁻¹) or amide (~1630-1680 cm⁻¹). A broad O-H stretch (~3200-3500 cm⁻¹) for the alcohol and carboxylic acid.
¹H NMR Spectroscopy	The proton signals on the cyclobutane ring will likely shift, particularly the proton alpha to the newly formed ester oxygen. The absence of the acidic proton from the carboxylic acid and the hydroxyl proton (unless in a deuterated solvent that doesn't exchange).	Presence of distinct signals for the hydroxyl and carboxylic acid protons (the latter is often very broad).
¹³C NMR Spectroscopy	A characteristic carbonyl carbon signal for the lactone around 175-180 ppm.	A carbonyl carbon signal for the carboxylic acid around 170-175 ppm or for the amide around 165-170 ppm.
Mass Spectrometry (MS)	The molecular ion peak will correspond to the mass of the starting material minus the mass of water (18.015 g/mol ).	The molecular ion peak will correspond to the mass of the expected product.

Preventative Strategies & Protocols

The most effective way to deal with lactonization is to prevent it from happening. Here are two primary strategies:

Strategy 1: Protection of the Hydroxyl Group

By temporarily converting the hydroxyl group into a less nucleophilic functional group (a protecting group), you can completely prevent lactonization.

Workflow for Hydroxyl Protection

Caption: Hydroxyl group protection workflow.

Protocol: TBDMS Protection of a Hydroxycyclobutane Carboxylic Acid

• Dissolve the hydroxycyclobutane carboxylic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF).

• Add imidazole (2.5 eq).

• Add tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 eq) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature and monitor by TLC until the starting material is consumed.

• Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting silyl-protected compound by column chromatography.

Strategy 2: Protection of the Carboxylic Acid Group

If the desired chemistry involves modification of the hydroxyl group, protecting the carboxylic acid as an ester can prevent lactonization.

Workflow for Carboxylic Acid Protection

Caption: Carboxylic acid protection workflow.

Protocol: Benzyl Ester Formation

• Suspend the hydroxycyclobutane carboxylic acid (1.0 eq) and potassium carbonate (1.5 eq) in anhydrous DMF.

• Add benzyl bromide (1.1 eq) dropwise at room temperature.

• Stir the mixture at room temperature (or gently heat to 40-50 °C if necessary) and monitor by TLC.

• Upon completion , pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the benzyl ester by column chromatography.

References

• Chemistry LibreTexts. (2024). 4.3: Stability of Cycloalkanes - Ring Strain. [Link]

• Master Organic Chemistry. (2014). Ring Strain in Cyclopropane and Cyclobutane. [Link]

• Parr, J. M., et al. (2023). Understanding the role of ring strain in β-alkyl migration at Mg and Zn centres. Royal Society of Chemistry. [Link]

• Wikipedia. Ring strain. [Link]

• Organic Chemistry. Strain in Ring Systems - Stereochemical and Conformational Isomerism. [Link]

• Guedes, J., et al. (2021). Microbial Biosynthesis of Lactones: Gaps and Opportunities towards Sustainable Production. MDPI. [Link]

• Organic Chemistry Portal. Lactone synthesis. [Link]

• Chen, K., et al. (2018). Lactonization as a general route to β-C(sp3)–H functionalization. PMC. [Link]

• Pellissier, H. (2003). Enantiomerically Pure Cyclobutane Derivatives and Their Use in Organic Synthesis. ACS Publications. [Link]

• ResearchGate. (2025). Stereochemistry of Cyclobutane and Heterocyclic Analogs. [Link]

• University of Illinois. Protecting Groups. [Link]

• ResearchGate. (2018). General scheme for γ-lactonization at the primary C−H bonds of.... [Link]

• D'Acquarica, I., et al. (2013). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. PMC. [Link]

• De Gruyter. (2011). Baeyer–Villiger Oxidation. [Link]

• Wikipedia. Protecting group. [Link]

• ScholarWorks. (2021). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. [Link]

• Organic-Synthesis.com. Protecting Groups. [Link]

• Universitat de Girona. (2018). Highly enantioselective catalytic lactonization at nonactivated primary and secondary γ-CH bonds. [Link]

• ResearchGate. (2025). Stereocontrolled Synthesis and Functionalization of Cyclobutanes and Cyclobutanones. [Link]

• Indian Institute of Technology Bombay. (2020). Protecting Groups. [Link]

• ResearchGate. (2023). Alternative Method to Baeyer-Villiger Oxidation of Cyclobutenones using I2/DMSO Catalytic Systems. [Link]

• Musgrave, R. (2017). Lactone Formation Reactions. YouTube. [Link]

• ResearchGate. (2025). Intramolecular Lactonization of Poly( α -hydroxyacrylic acid): Kinetics and Reaction Mechanism. [Link]

• ScholarWorks. (2023). Studies Toward The Stereocontrolled Synthesis Of Cyclobutane Derivatives. [Link]

• Kiddle, J. (2020). Baeyer–Villiger oxidation. [Link]

• Wikipedia. Baeyer–Villiger oxidation. [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• ResearchGate. (2010). PH CONTROL IN LACTIC ACID PRODUCTION BY LACTOBACILLUS ACIDOPHILUS. [Link]

• Dahl, O., et al. (2005). Cyclization reactions of 1-[3'-hydroxy-2'-(hydroxymethyl)prop-1'-enyl]pyrimidine nucleobases: intramolecular Michael additions to the C(5)=C(6) bonds and intramolecular dehydrations. PubMed. [Link]

• ORBi. (2003). Catabolism of hydroxyacids and biotechnological production of lactones by Yarrowia lipolytica. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• Huang, X., et al. (2022). Non-native Intramolecular Radical Cyclization Catalyzed by a B12-Dependent Enzyme. PMC. [Link]

• Pearson. Lactones, Lactams and Cyclization Reactions: Videos & Practice Problems. [Link]

• de Meijere, A., et al. (2007). Functionalized Cyclobutanes via Heck Cyclization. ACS Figshare. [Link]

• ResearchGate. (1962). Cyclobutane Derivatives from Thermal Cycloaddition Reactions. [Link]

• de Armas, P., et al. (2007). Studies on the intramolecular cyclizations of bicyclic delta-hydroxynitriles promoted by triflic anhydride. PubMed. [Link]

• Michigan State University. Chemical Reactivity. [Link]

• ResearchGate. (2017). General scheme of the hydroxyacid cyclization reaction. [Link]

• MDPI. (2021). Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Ring strain - Wikipedia [en.wikipedia.org]
• 4. Understanding the role of ring strain in β-alkyl migration at Mg and Zn centres - Chemical Science (RSC Publishing) DOI:10.1039/D2SC06288G [pubs.rsc.org]
• 5. pharmacy180.com [pharmacy180.com]
• 6. Lactonization as a general route to β-C(sp3)–H functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. m.youtube.com [m.youtube.com]
• 10. smbb.mx [smbb.mx]
• 11. hepatochem.com [hepatochem.com]
• 12. peptide.com [peptide.com]
• 13. tcichemicals.com [tcichemicals.com]

Reference Data & Comparative Studies

1H NMR spectrum analysis of Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate

Executive Summary: The Constrained Serine Mimetic

Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate is not merely a cyclic building block; it is a conformationally restricted analogue of serine . In drug discovery, this restriction is pivotal. Unlike linear serine, which rotates freely, this cyclobutane scaffold locks the amino and hydroxyl groups into specific vectors, reducing the entropic penalty upon binding to a biological target.

This guide provides a comparative analysis of the 1H NMR spectral characteristics of this molecule. We move beyond simple peak listing to focus on the critical challenge in its synthesis: differentiating the cis and trans diastereomers .

The Core Challenge: Stereochemical Assignment

The cyclobutane ring is not planar; it adopts a puckered "butterfly" conformation to relieve torsional strain. This puckering renders the cis (Z) and trans (E) isomers magnetically distinct. Correctly assigning these isomers is the primary quality control gate in synthesizing this scaffold.

Structural Dynamics & Theoretical Grounding

To interpret the NMR spectrum, one must understand the geometry. The cyclobutane ring puckers with an angle of approximately 25-35°.

• Symmetry: The molecule possesses a plane of symmetry passing through C1 and C3. Consequently, the protons on C2 and C4 are chemically equivalent pairs (

  and ), but they are magnetically non-equivalent due to the fixed puckering.

• The Gamma Effect: Substituents on the ring exert steric compression on protons three bonds away, altering their chemical shift.

Visualizing the Assignment Logic

The following decision tree outlines the logical flow for determining stereochemistry using NMR data.

Figure 1: Logical workflow for stereochemical assignment of 1,3-disubstituted cyclobutanes.

Comparative Analysis: Cis vs. Trans Isomers[1]

This section compares the spectral fingerprints of the two possible diastereomers. In the cis isomer, the hydroxyl group and the methyl ester are on the same side of the ring. In the trans isomer, they are on opposite sides.

Note on Shift Ranges: Exact values depend on concentration and temperature. The relative differences (Delta,

) are the reliable metric.

Table 1: Comparative Chemical Shifts (DMSO-d6, 400 MHz)

Proton Group	Multiplicity	Approx.[1][2] Shift (Trans)	Approx. Shift (Cis)	Mechanistic Insight
-OCH3 (Ester)	Singlet (s)	3.65 ppm	3.68 ppm	Minimal difference; too distant from the chiral center C3.
H3 (Methine)	Quintet/Multiplet	4.05 - 4.15 ppm	4.25 - 4.35 ppm	Primary Differentiator. The H3 proton is deshielded in the cis form due to the anisotropy of the carbonyl group on C1.
H2/H4 (Ring)	Complex Multiplets	2.00 - 2.60 ppm	2.10 - 2.70 ppm	These protons appear as higher-order AA'BB' systems.
-OH (Hydroxyl)	Doublet (d)	~5.10 ppm	~5.25 ppm	Visible only in dry DMSO-d6. H-bonding varies by isomer.
-NH2 (Amine)	Broad Singlet (br s)	~8.50 ppm	~8.60 ppm	Exchangeable. Broadening indicates proton exchange rate.

Interpretation Guide

• The H3 Diagnostic: Look at the methine proton at C3 (germinal to the OH). In the cis isomer, the ester group at C1 is closer in space to the H3 proton (due to puckering), often causing a downfield shift (deshielding) compared to the trans isomer.

• Symmetry Check: If you see more than one set of methyl ester singlets or H3 signals, you have a diastereomeric mixture. Integration of the methyl ester singlets is the most accurate way to calculate the dr (diastereomeric ratio).

Comparative Analysis: Cyclic vs. Linear Alternatives

Why use this scaffold instead of Serine? The NMR spectrum reveals the "rigidity" that makes it valuable.

Table 2: Product vs. Alternative (Serine Methyl Ester)

Feature	Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate	Serine Methyl Ester (Alternative)	Implication for Drug Design
Backbone Protons	Rigid Multiplets (2.0-2.7 ppm): H2/H4 are magnetically distinct due to ring strain.	Free Rotation (3.6-3.8 ppm): Beta-protons appear as a simpler doublet of doublets (dd).	The cyclobutane signals indicate a locked conformation, predicting higher receptor specificity.
Coupling Constants	Fixed J-values: Hz, Hz.	Averaged J-values: Due to free rotation around the C-C bond.	The fixed J-values allow precise calculation of the dihedral angle (Karplus equation).

Experimental Protocol

To obtain high-fidelity data capable of resolving the complex ring multiplets, follow this optimized protocol.

A. Sample Preparation

• Solvent Selection:

  • Routine Analysis:DMSO-d6 . Essential for observing the -OH and -NH2 protons to confirm functionalization.

  • Structural Elucidation:D2O . If the ring multiplets (2.0-2.7 ppm) are obscured by solvent peaks or water, use D2O to exchange away the -OH/-NH2 signals, simplifying the spectrum to just the C-H backbone.

• Concentration: 10-15 mg in 0.6 mL solvent. High concentration is required to resolve the "roofing" effects in the second-order multiplets.

B. Acquisition Parameters (400 MHz or higher)

• Pulse Sequence: zg30 (Standard 30° pulse).

• Relaxation Delay (D1): Set to 2.0 - 5.0 seconds . The quaternary carbon at C1 has a long relaxation time; insufficient delay will reduce the integration accuracy of the methyl ester singlet vs. the ring protons.

• Scans (NS): Minimum 64 scans.

• Temperature: 298 K (25°C).

C. Processing Workflow

Figure 2: Optimized NMR acquisition workflow for cyclobutane amino acids.

References

• Conformational Analysis of Cyclobutanes: Baranac-Stojanović, M., & Stojanović, M. (2013). 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. Journal of Organic Chemistry.[3] Link

• Peptide Mimetics: Jenkins, C. L., et al. (2004). Conformational preferences of 1-aminocyclobutane-1-carboxylic acid.[4] Journal of Peptide Science. Link

• Synthesis of Isomers: Kotha, S., et al. (2002).

• General NMR Data: ChemicalBook Database. Methyl 3-oxocyclobutanecarboxylate 1H NMR Spectrum.Link (Precursor data for ring assignment).

Disclaimer: The chemical shifts provided are comparative estimates based on electronic environments and literature on structurally related cyclobutane amino acids. Always confirm with 2D NMR (HSQC/NOESY) for de novo characterization.

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. PubChemLite - Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate hydrochloride (C6H11NO3) [pubchemlite.lcsb.uni.lu]
• 3. 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Conformational characterization of the 1-aminocyclobutane-1-carboxylic acid residue in model peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Conformational Locking in Drug Design: A Comparative Guide to 1-Amino-3-Hydroxycyclobutane Scaffolds

Executive Summary: The Case for Constrained Scaffolds

In structure-based drug design (SBDD), the entropy cost of binding is a critical hurdle. Flexible linkers (like linear amino alcohols) lose significant degrees of freedom upon binding to a protein target, reducing overall affinity. The 1-amino-3-hydroxycyclobutane scaffold represents a high-performance alternative: a rigid, minimal-volume spacer that locks pharmacophores (the amine and hydroxyl groups) into defined vectors.

This guide objectively compares the crystallographic performance of this scaffold against standard flexible alternatives. We provide experimental protocols for obtaining X-ray quality crystals of these challenging zwitterionic species and analyze the structural data that validates their utility as "conformational locks."

Structural Characterization & Performance Comparison[1]

The core "performance" metric for a scaffold in SBDD is its ability to maintain a predictable geometry (vector fidelity) without inducing steric clash.

Cis vs. Trans: The Puckering Control

Unlike planar aromatic rings, the cyclobutane core is not flat.[1] To relieve torsional strain (eclipsing interactions), the ring adopts a "puckered" or "butterfly" conformation. X-ray data reveals that the specific isomer (cis or trans) dictates the puckering angle and, consequently, the exit vectors of the substituents.

Feature	Cis-1-amino-3-hydroxycyclobutane	Trans-1-amino-3-hydroxycyclobutane	Linear Alternative (e.g., 4-amino-2-butanol)
Ring Conformation	Strongly Puckered (~30–35°)	Moderately Puckered (~20–25°)	Highly Flexible (Random Coil)
Intramolecular H-Bond	Yes (Stabilizes specific conformer)	No (Geometry dictated by lattice/solvent)	Transient / Solvent dependent
Vector Angle ( )	~60° (Syn-clinal projection)	~140° (Anti-periplanar projection)	Variable (0–180°)
C-C Bond Length	1.55 – 1.57 Å (Longer due to strain)	1.54 – 1.56 Å	1.53 Å (Standard)
Binding Entropy Cost	Low (Pre-organized)	Low (Pre-organized)	High (Must pay entropy penalty)

Expert Insight: The cis isomer often crystallizes with an intramolecular hydrogen bond between the amine and hydroxyl group (N-H...O), effectively "locking" the pucker even in solution. This makes the cis variant an exceptional mimic for

-turns in peptides.

Comparative Data: Scaffold vs. Alternatives

The following data summarizes average geometric parameters derived from small-molecule X-ray diffraction studies of cyclobutane derivatives compared to linear analogs.

Parameter	1,3-Disubstituted Cyclobutane (Rigid)	Linear Amino-Alcohol (Flexible)	Impact on Drug Design
Torsion Angle Tolerance	5–10°	60–120°	Rigid scaffolds reduce "induced fit" uncertainty.
Solubility (logP)	Lower (More polar surface area exposed)	Higher (Can bury polar groups)	Cyclobutanes often improve water solubility of lipophilic drugs.
Metabolic Stability	High (Sterically hindered backbone)	Low (Accessible to P450s)	The ring blocks metabolic hot-spots.

Experimental Protocol: Crystallization of Zwitterionic Small Molecules

Crystallizing low-molecular-weight amino alcohols is notoriously difficult due to their high solubility and zwitterionic nature. Standard evaporation often yields oils. The following protocol utilizes Antisolvent Vapor Diffusion with Salt Screening , a self-validating method designed to force ordered lattice formation.

Pre-requisites

• Purity: >98% (HPLC). Trace isomers inhibit nucleation.

• Derivatization: If the free base fails to crystallize, convert to the Hydrochloride (HCl) or p-Toluenesulfonate (Tosylate) salt. The tosylate anion provides a bulky, rigid counter-ion that aids packing.

Workflow: The "Sitting Drop" Antisolvent Method

Step 1: Salt Formation

• Dissolve 10 mg of the amine in 0.5 mL dry methanol.

• Add 1.05 equivalents of acid (e.g., 1M HCl in ether).

• Evaporate to dryness and desiccate for 12 hours.

Step 2: Solution Preparation

• Prepare a saturated solution of the salt in a Good Solvent (e.g., Methanol, Water, or DMSO).

• Filter through a 0.22

  m PTFE filter to remove dust (nucleation sites).

Step 3: Vapor Diffusion Setup (The "Sandwich" Box)

• Reservoir: Place 1 mL of Antisolvent (e.g., Acetone, Acetonitrile, or THF) in the outer well.

• Drop: Place 2

  L of the saturated sample solution on a sitting-drop bridge or glass cover slip.

• Seal: Hermetically seal the system.

Step 4: Monitoring & Harvesting

• Incubate at 4°C (slower diffusion) for 3–7 days.

• Validation: Check for birefringence under polarized light. True crystals will "light up" and extinguish as rotated; amorphous precipitates will not.

Visualization of the Crystallization Workflow

Figure 1: Iterative workflow for crystallizing difficult small-molecule zwitterions. Note the feedback loop if crystallization fails.

Technical Analysis of X-Ray Data

When analyzing the resulting electron density maps, specific attention must be paid to the Ring Puckering Parameters .

Defining the Pucker

The conformation of the cyclobutane ring is defined by the puckering angle (

), which is the angle between the planes defined by C1-C2-C4 and C2-C3-C4.

• Planar (

  ): (High energy, eclipsed hydrogens).

• Puckered (

  ): (Relaxed).

Case Study: 1-Amino-3-Hydroxycyclobutane-1-Carboxylic Acid

In the crystal structure of this derivative (often used to mimic serine or threonine), the ring typically adopts a pucker of 28.5° .

• Axial vs. Equatorial: Unlike cyclohexane, the "equatorial" positions are less distinct. However, bulky groups (like the carboxylic acid) tend to adopt the pseudo-equatorial position to minimize transannular strain.

• Implication: If you are designing a drug to fit a flat hydrophobic pocket, this scaffold may be too three-dimensional. Conversely, if you need to project a hydroxyl group into a specific sub-pocket while keeping the amine backbone anchored, the defined vector of the cis-isomer provides a geometric certainty that linear chains cannot match.

References

• PubChem. (2025).[2] Methyl 1-amino-3-hydroxycyclobutane-1-carboxylate hydrochloride.[3] National Library of Medicine. [Link]

• Gershonov, E., et al. (1996). 1-Aminocyclobutanecarboxylic Acid Derivatives as Novel Structural Elements in Bioactive Peptides. Journal of Medicinal Chemistry. [Link]

• Feskov, I. O., et al. (2020).[4] GABA Analogues and Related Mono-/Bifunctional Building Blocks Derived from the Fluorocyclobutane Scaffold. European Journal of Organic Chemistry. [Link]

• Hamilton, D. J., et al. (2020).[5] Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. ChemMedChem. [Link]

• Creative Biostructure. (2025). From Solution to Crystal: Mastering Protein and Small Molecule Crystallization. [Link]

Sources

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